1(R)-(Trifluoromethyl)oleyl alcohol

Core Science & Biosynthesis

An In-depth Technical Guide on 1(R)-(Trifluoromethyl)oleyl alcohol: A Novel Ferroptosis Inhibitor for Friedreich's Ataxia

For Researchers, Scientists, and Drug Development Professionals

Abstract

1(R)-(Trifluoromethyl)oleyl alcohol, a novel synthetic analog of oleic acid, has emerged as a promising therapeutic candidate for Friedreich's ataxia (FRDA). This in-depth technical guide consolidates the current scientific knowledge on this compound, focusing on its chemical properties, biological activity, and mechanism of action. Notably, it has been identified as a potent inhibitor of ferroptosis, an iron-dependent form of regulated cell death implicated in the pathophysiology of FRDA. This document provides detailed experimental protocols, quantitative data, and visual representations of the relevant signaling pathways to facilitate further research and development in this area.

Introduction

Friedreich's ataxia is an autosomal recessive neurodegenerative disease characterized by a deficiency of the mitochondrial protein frataxin (FXN). This deficiency leads to mitochondrial iron overload, increased oxidative stress, and a heightened susceptibility to a specific form of iron-dependent cell death known as ferroptosis. 1(R)-(Trifluoromethyl)oleyl alcohol has been identified as a significantly more potent inhibitor of ferroptosis in cellular models of FRDA compared to its parent compound, oleic acid.[1][2] Its protective effects against lipid peroxidation and erastin-induced cell death highlight its potential as a lead compound for the development of novel therapeutics for FRDA.[3][4]

Chemical and Physical Properties

1(R)-(Trifluoromethyl)oleyl alcohol, with the formal name (2R,10Z)-1,1,1-trifluoro-10-nonadecen-2-ol, is a structurally unique molecule designed to leverage the protective properties of oleic acid while enhancing its potency through the strategic incorporation of a trifluoromethyl group.

Property	Value	Reference
CAS Number	2644636-20-2	[3]
Molecular Formula	C₁₉H₃₅F₃O	[3]
Molar Mass	336.48 g/mol	[3]
Purity	≥95%	[3]
Formulation	A solution in ethanol	[3]
Solubility	Ethanol: 1 mg/ml	[3]
Storage	-20°C	[3]
Stability	≥ 2 years	[3]

Biological Activity and Mechanism of Action

The primary biological activity of 1(R)-(Trifluoromethyl)oleyl alcohol is the inhibition of ferroptosis. This has been demonstrated in various cellular models of Friedreich's ataxia.

Inhibition of Erastin-Induced Ferroptosis

Erastin is a small molecule that induces ferroptosis by inhibiting the cystine/glutamate antiporter (system Xc-), leading to depletion of glutathione (GSH) and subsequent inactivation of glutathione peroxidase 4 (GPX4). 1(R)-(Trifluoromethyl)oleyl alcohol has been shown to effectively prevent erastin-induced cell death in primary fibroblasts isolated from patients with Friedreich's ataxia.

Cell Model	Treatment	Concentration of 1(R)-(Trifluoromethyl)oleyl alcohol	Outcome	Reference
Primary fibroblasts from FRDA patients	Erastin	5 µM, 10 µM, 20 µM	Inhibition of ferroptosis	[3]
Murine fibroblasts with FRDA-associated I154F point mutation	Erastin	20 µM	Prevention of ferroptosis	[4]

Reduction of Lipid Peroxidation

A key event in ferroptosis is the accumulation of lipid peroxides. 1(R)-(Trifluoromethyl)oleyl alcohol has been demonstrated to reduce lipid peroxidation in human myoblasts following the knockdown of frataxin using siRNA.

Cell Model	Treatment	Concentration of 1(R)-(Trifluoromethyl)oleyl alcohol	Outcome	Reference
NBT human myoblasts	FXN siRNA knockdown	5 µM	Reduction of lipid peroxidation	[3]

Signaling Pathways

The protective effects of 1(R)-(Trifluoromethyl)oleyl alcohol are intrinsically linked to the molecular pathways governing ferroptosis, particularly in the context of frataxin deficiency. Frataxin deficiency disrupts iron-sulfur cluster biogenesis, leading to mitochondrial iron accumulation and increased reactive oxygen species (ROS) production. This creates a cellular environment highly susceptible to ferroptosis. The NRF2 pathway, a critical regulator of antioxidant response, is often impaired in FRDA, further exacerbating oxidative stress.

Diagram: Ferroptosis Pathway in Friedreich's Ataxia and the Protective Role of 1(R)-(Trifluoromethyl)oleyl alcohol

Caption: Simplified signaling pathway of ferroptosis in Friedreich's Ataxia.

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of the findings related to 1(R)-(Trifluoromethyl)oleyl alcohol.

Synthesis of 1(R)-(Trifluoromethyl)oleyl alcohol

A specific, detailed synthesis protocol for 1(R)-(Trifluoromethyl)oleyl alcohol is not publicly available in the reviewed literature. However, the synthesis of chiral α-trifluoromethyl alcohols is a known process in organic chemistry. A general approach involves the asymmetric trifluoromethylation of a corresponding ketone precursor. One common method utilizes the Ruppert-Prakash reagent (TMSCF₃) with a chiral catalyst to introduce the trifluoromethyl group stereoselectively.

Diagram: General Synthetic Workflow for Chiral α-Trifluoromethyl Alcohols

Caption: A generalized workflow for the synthesis of chiral α-trifluoromethyl alcohols.

Cell Culture and Treatment for Ferroptosis Inhibition Assay

• Cell Lines: Primary dermal fibroblasts from Friedreich's ataxia patients and healthy donors.

• Culture Conditions: Cells are maintained in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 1% penicillin-streptomycin, and 1% L-glutamine at 37°C in a humidified atmosphere of 5% CO₂.

• Treatment Protocol:

  • Seed cells in 96-well plates at a density of 5,000 cells/well and allow them to adhere overnight.

  • Pre-treat cells with varying concentrations of 1(R)-(Trifluoromethyl)oleyl alcohol (e.g., 5, 10, 20 µM) or vehicle control (ethanol) for 24 hours.

  • Induce ferroptosis by adding a final concentration of 10 µM erastin to the media.

  • Incubate for an additional 24-48 hours.

• Viability Assay:

  • Assess cell viability using a standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or similar colorimetric assay.

  • Measure absorbance at the appropriate wavelength (e.g., 570 nm for MTT).

  • Normalize viability data to vehicle-treated control cells.

Lipid Peroxidation Assay

• Cell Line: NBT human myoblasts.

• Frataxin Knockdown:

  • Transfect cells with frataxin-specific siRNA or a non-targeting control siRNA using a suitable transfection reagent according to the manufacturer's protocol.

  • Allow 48-72 hours for efficient knockdown of frataxin expression.

• Treatment:

  • Treat the siRNA-transfected cells with 5 µM 1(R)-(Trifluoromethyl)oleyl alcohol or vehicle control for 24 hours.

• Measurement of Lipid Peroxidation:

  • Harvest the cells and lyse them in a suitable buffer.

  • Measure lipid peroxidation using a commercially available kit that detects malondialdehyde (MDA) and/or 4-hydroxynonenal (4-HNE), which are stable end-products of lipid peroxidation.

  • A common method involves the reaction of MDA with thiobarbituric acid (TBA) to form a fluorescent adduct (MDA-TBA).

  • Measure the fluorescence or absorbance at the specified wavelength and quantify the levels of lipid peroxidation relative to a standard curve.

  • Normalize the results to the total protein concentration of the cell lysates.

Conclusion and Future Directions

1(R)-(Trifluoromethyl)oleyl alcohol represents a significant advancement in the search for effective treatments for Friedreich's ataxia. Its potent anti-ferroptotic activity in relevant cellular models provides a strong rationale for further preclinical development. Future research should focus on elucidating the precise molecular target and the downstream signaling effects of this compound. A detailed, scalable synthesis protocol is also a critical next step. In vivo studies in animal models of FRDA are warranted to evaluate its pharmacokinetic properties, safety profile, and therapeutic efficacy. The insights gained from these studies will be instrumental in translating this promising molecule into a clinical candidate for patients with Friedreich's ataxia.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. biorxiv.org [biorxiv.org]
• 4. mdpi.com [mdpi.com]

The Biological Activity of Trifluoromethylated Oleyl Alcohol: A Review of a Novel Compound

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

The strategic incorporation of fluorine atoms into bioactive molecules is a well-established strategy in medicinal chemistry to enhance pharmacological properties. The trifluoromethyl (CF3) group, in particular, is frequently employed to improve metabolic stability, increase lipophilicity, and enhance the binding affinity of drug candidates to their biological targets. Oleyl alcohol, an unsaturated fatty alcohol, plays various roles in biological systems and is a common component of lipid membranes. The synthesis of a trifluoromethylated analog of oleyl alcohol, therefore, presents an intriguing subject for investigation into its potential biological activities. This technical guide aims to provide a comprehensive overview of the known biological activities of trifluoromethylated oleyl alcohol. However, a thorough review of the current scientific literature reveals a significant gap in this specific area of research.

While the synthesis of various trifluoromethylated compounds is an active area of chemical research, specific studies detailing the biological effects, signaling pathways, and quantitative activity data for trifluoromethylated oleyl alcohol are not publicly available at this time. This guide will, therefore, summarize the general principles of trifluoromethylation in drug design, the known biological roles of non-fluorinated long-chain fatty alcohols, and infer potential areas of investigation for trifluoromethylated oleyl alcohol based on available data for structurally related compounds.

The Role of the Trifluoromethyl Group in Bioactive Molecules

The introduction of a trifluoromethyl group can profoundly alter the physicochemical and pharmacokinetic properties of a molecule. Key effects include:

• Increased Lipophilicity: The CF3 group is highly lipophilic, which can enhance a molecule's ability to cross cell membranes and the blood-brain barrier.

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the CF3 group resistant to metabolic degradation, thereby increasing the half-life of a drug.

• Enhanced Binding Affinity: The strong electron-withdrawing nature of the CF3 group can alter the electronic properties of a molecule, potentially leading to stronger interactions with protein targets.

• Conformational Changes: The steric bulk of the CF3 group can influence the preferred conformation of a molecule, which can in turn affect its binding to a receptor or enzyme active site.

These properties have led to the successful incorporation of trifluoromethyl groups into a wide range of pharmaceuticals, including antidepressants, anti-inflammatory agents, and anticancer drugs.

Biological Activity of Long-Chain Fatty Alcohols

Non-fluorinated long-chain fatty alcohols, such as oleyl alcohol, are known to possess a range of biological activities. Their effects are often related to their incorporation into cell membranes, where they can modulate membrane fluidity and the function of membrane-associated proteins.

Studies have demonstrated that the biological activity of long-chain fatty alcohols can be dependent on their chain length. For instance, some long-chain fatty alcohols have been shown to exhibit antibacterial activity. This activity is thought to be mediated by the disruption of bacterial cell membranes. The specific mechanisms can vary with chain length, with some alcohols causing membrane damage and leakage of cellular contents, while others may act through different, non-membrane-disrupting pathways.

Inferred Potential Biological Activities of Trifluoromethylated Oleyl Alcohol

Given the lack of direct experimental data, the potential biological activities of trifluoromethylated oleyl alcohol can only be inferred from the known effects of its constituent parts.

Potential Experimental Workflow for Investigating Biological Activity:

The logical workflow for assessing the biological activity of a novel compound like trifluoromethylated oleyl alcohol would involve a series of in vitro and in vivo studies.

Caption: A generalized experimental workflow for the biological evaluation of a novel compound.

Potential Signaling Pathway Modulation:

As a lipid-like molecule, trifluoromethylated oleyl alcohol could potentially interact with signaling pathways that are regulated by lipids. This includes pathways involving lipid-sensing nuclear receptors, G-protein coupled receptors (GPCRs) that bind lipid ligands, and enzymes involved in lipid metabolism.

An In-depth Technical Guide to the Mechanism of Action of 1(R)-(Trifluoromethyl)oleyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

Abstract

1(R)-(Trifluoromethyl)oleyl alcohol (TFMOA) is a novel, synthetically derived analog of oleic acid that has demonstrated significant protective effects in cellular models of neurodegenerative disease. Its primary mechanism of action is the inhibition of ferroptosis, an iron-dependent form of regulated cell death characterized by the accumulation of lipid peroxides. This technical guide provides a comprehensive overview of the current understanding of TFMOA's mechanism of action, supported by available quantitative data, detailed experimental protocols, and visual representations of the relevant biological pathways.

Introduction

Ferroptosis is increasingly implicated in the pathophysiology of a range of diseases, including neurodegenerative disorders, ischemia-reperfusion injury, and certain cancers. This has spurred the development of novel therapeutic agents that can modulate this cell death pathway. 1(R)-(Trifluoromethyl)oleyl alcohol has emerged as a promising candidate in this area. As an analog of oleic acid, it is believed to integrate into cellular membranes and mitigate the lipid peroxidation that is a hallmark of ferroptosis. This document serves as a technical resource for researchers and drug development professionals interested in the therapeutic potential and biochemical activity of this compound.

Core Mechanism of Action: Inhibition of Ferroptosis

The central mechanism of action of 1(R)-(Trifluoromethyl)oleyl alcohol is the inhibition of ferroptosis. This has been primarily demonstrated in cellular models of Friedreich ataxia, a neurodegenerative disease characterized by frataxin deficiency and heightened oxidative stress.

Inhibition of Erastin-Induced Ferroptosis

Erastin is a well-characterized small molecule that induces ferroptosis by inhibiting the cystine/glutamate antiporter (system Xc-), leading to depletion of intracellular glutathione (GSH) and subsequent inactivation of glutathione peroxidase 4 (GPX4). Studies have shown that 1(R)-(Trifluoromethyl)oleyl alcohol effectively inhibits ferroptosis induced by erastin in primary fibroblasts isolated from patients with Friedreich ataxia.[1][2]

Reduction of Lipid Peroxidation

A key event in ferroptosis is the uncontrolled peroxidation of polyunsaturated fatty acids (PUFAs) in cellular membranes. 1(R)-(Trifluoromethyl)oleyl alcohol has been shown to reduce lipid peroxidation. In NBT human myoblasts with siRNA-induced knockdown of frataxin (FXN), a model that mimics the cellular conditions of Friedreich ataxia, treatment with 1(R)-(Trifluoromethyl)oleyl alcohol led to a significant reduction in lipid peroxidation.[1][2]

Quantitative Data

The following table summarizes the available quantitative data on the efficacy of 1(R)-(Trifluoromethyl)oleyl alcohol in cellular models.

Assay	Cell Line	Condition	Concentration	Effect	Reference
Ferroptosis Inhibition	Primary fibroblasts from Friedreich ataxia patients	Erastin-induced ferroptosis	5, 10, or 20 µM	Inhibition of ferroptosis	[1][2]
Lipid Peroxidation	NBT human myoblasts	FXN siRNA knockdown	5 µM	Reduction of lipid peroxidation	[1][2]

Signaling Pathways

The precise molecular target of 1(R)-(Trifluoromethyl)oleyl alcohol has not yet been definitively identified. However, its action is understood within the broader context of the ferroptosis signaling pathway. The following diagram illustrates the canonical ferroptosis pathway and the putative point of intervention for 1(R)-(Trifluoromethyl)oleyl alcohol.

Caption: The ferroptosis signaling pathway and the putative mechanism of action of 1(R)-(Trifluoromethyl)oleyl alcohol.

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the study of 1(R)-(Trifluoromethyl)oleyl alcohol.

Erastin-Induced Ferroptosis Assay in Primary Fibroblasts

This protocol describes the induction of ferroptosis using erastin and its inhibition by a test compound.

• Cell Culture: Primary human fibroblasts are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.

• Seeding: Cells are seeded in 96-well plates at a density of 1 x 10^4 cells per well and allowed to adhere overnight.

• Treatment: The culture medium is replaced with fresh medium containing the desired concentrations of 1(R)-(Trifluoromethyl)oleyl alcohol (e.g., 5, 10, 20 µM) or vehicle control. After a pre-incubation period of 24 hours, erastin is added to a final concentration of 10 µM.

• Viability Assessment: After 24 hours of co-incubation with erastin, cell viability is assessed using a standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or similar viability assay. Absorbance is read on a microplate reader.

• Data Analysis: Cell viability is expressed as a percentage of the vehicle-treated control.

Caption: Experimental workflow for the erastin-induced ferroptosis assay.

Lipid Peroxidation Assay using C11-BODIPY

This protocol details the measurement of lipid peroxidation using the fluorescent probe C11-BODIPY 581/591.

• Cell Culture and Treatment: Cells (e.g., NBT human myoblasts) are cultured and treated with the test compound and a pro-ferroptotic stimulus (e.g., FXN siRNA knockdown) as required by the experimental design.

• Staining: The culture medium is removed, and cells are washed with phosphate-buffered saline (PBS). Cells are then incubated with a staining solution containing 2 µM C11-BODIPY 581/591 in serum-free medium for 30 minutes at 37°C.

• Cell Harvest and Preparation: After staining, cells are washed with PBS, harvested by trypsinization, and resuspended in PBS for analysis.

• Flow Cytometry: The fluorescence of the C11-BODIPY probe is analyzed by flow cytometry. The probe emits in the red spectrum in its reduced state and shifts to the green spectrum upon oxidation by lipid peroxides. An increase in the green to red fluorescence ratio indicates an increase in lipid peroxidation.

• Data Analysis: The geometric mean fluorescence intensity in the green channel is quantified and normalized to the control group to determine the relative level of lipid peroxidation.

Caption: Experimental workflow for the C11-BODIPY lipid peroxidation assay.

Potential in Cancer Research

While the primary research on 1(R)-(Trifluoromethyl)oleyl alcohol has focused on neurodegenerative disease, its mechanism of action as a ferroptosis inhibitor suggests potential applications in cancer research. Ferroptosis is a double-edged sword in oncology. In some contexts, inducing ferroptosis is a promising anti-cancer strategy. Conversely, in other scenarios, cancer cells may be vulnerable to uncontrolled ferroptosis, and inhibiting this process could be detrimental. Further research is needed to explore the effects of 1(R)-(Trifluoromethyl)oleyl alcohol in various cancer models to determine its potential as a therapeutic agent or as a tool to probe the role of ferroptosis in cancer biology.

Conclusion

1(R)-(Trifluoromethyl)oleyl alcohol is a novel and potent inhibitor of ferroptosis. Its ability to reduce lipid peroxidation makes it a valuable tool for studying the mechanisms of ferroptosis and a potential therapeutic lead for diseases where this form of cell death plays a pathogenic role, such as Friedreich ataxia. The experimental protocols and pathway diagrams provided in this guide offer a framework for researchers to further investigate the biological activities of this compound and explore its full therapeutic potential.

References

• 1. Frontiers | Ferroptosis: The Silver Lining of Cancer Therapy [frontiersin.org]
• 2. researchgate.net [researchgate.net]

The Role of 1(R)-(Trifluoromethyl)oleyl Alcohol in Ferroptosis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ferroptosis is a form of regulated cell death characterized by iron-dependent lipid peroxidation, which has been implicated in a variety of pathological conditions, including neurodegenerative diseases, ischemia-reperfusion injury, and cancer. The discovery of small molecules that can modulate this pathway is of significant interest for therapeutic development. This technical guide focuses on the emerging role of 1(R)-(Trifluoromethyl)oleyl alcohol, a novel analog of oleic acid, as a potent inhibitor of ferroptosis.

1(R)-(Trifluoromethyl)oleyl alcohol has been identified as a promising agent that protects against ferroptosis in cellular models of Friedreich's ataxia, a neurodegenerative disorder linked to iron dysregulation and oxidative stress.[1] This document provides an in-depth overview of its mechanism of action, supported by quantitative data from preclinical studies, detailed experimental protocols for its investigation, and visualizations of the relevant biological pathways.

Core Concepts: Ferroptosis and its Inhibition

Ferroptosis is initiated by the accumulation of lipid reactive oxygen species (ROS) to lethal levels, a process driven by the presence of labile iron and the abundance of polyunsaturated fatty acids (PUFAs) in cellular membranes.[2][3] Key molecular players in the ferroptosis pathway include:

• Glutathione Peroxidase 4 (GPX4): A crucial enzyme that detoxifies lipid peroxides, thereby protecting cells from ferroptosis.[3]

• Acyl-CoA Synthetase Long-Chain Family Member 4 (ACSL4): An enzyme that preferentially activates PUFAs, making them available for incorporation into phospholipids, which are the primary substrates for lipid peroxidation.[4]

• System Xc-: A cystine/glutamate antiporter that imports cystine for the synthesis of glutathione (GSH), a necessary cofactor for GPX4 activity.[5]

Inhibitors of ferroptosis can act through various mechanisms, including iron chelation, radical trapping antioxidant activity, and modulation of lipid metabolism.[6][7]

1(R)-(Trifluoromethyl)oleyl Alcohol: A Novel Ferroptosis Inhibitor

1(R)-(Trifluoromethyl)oleyl alcohol is a synthetic analog of oleic acid, a monounsaturated fatty acid (MUFA).[1] The introduction of a trifluoromethyl group at the carbinol carbon of the oleyl alcohol backbone appears to enhance its protective effects against ferroptosis.

Quantitative Data Summary

The following table summarizes the reported quantitative data on the anti-ferroptotic activity of 1(R)-(Trifluoromethyl)oleyl alcohol in cellular models of Friedreich's ataxia.

Cell Line	Inducer of Ferroptosis	Compound	Concentration	Effect	Reference
Primary Fibroblasts (Friedreich's Ataxia Patients)	Erastin	1(R)-(Trifluoromethyl)oleyl alcohol	5, 10, or 20 µM	Inhibition of ferroptosis	[1]
NBT Human Myoblasts	FXN siRNA knockdown	1(R)-(Trifluoromethyl)oleyl alcohol	5 µM	Reduction of lipid peroxidation	[1]

Proposed Mechanism of Action

While the precise molecular target of 1(R)-(Trifluoromethyl)oleyl alcohol has not yet been definitively identified, a plausible mechanism of action can be inferred from its structural similarity to oleic acid and the known roles of MUFAs in ferroptosis.[8][9] Oleic acid is thought to inhibit ferroptosis by displacing PUFAs from cellular membranes, thereby reducing the pool of lipids susceptible to peroxidation.[8]

The trifluoromethyl group in 1(R)-(Trifluoromethyl)oleyl alcohol may enhance this effect through several means:

• Increased Metabolic Stability: The C-F bond is exceptionally strong, making the trifluoromethyl group resistant to metabolic degradation, potentially leading to a longer duration of action.

• Altered Lipophilicity and Membrane Partitioning: The trifluoromethyl group can significantly alter the lipophilicity of the molecule, potentially leading to more efficient incorporation into cellular membranes where lipid peroxidation occurs.

• Modulation of Enzyme Activity: It is hypothesized that 1(R)-(Trifluoromethyl)oleyl alcohol may compete with PUFAs for esterification by ACSL4, thereby reducing the formation of pro-ferroptotic PUFA-containing phospholipids.

Signaling Pathway Diagram

Caption: Proposed mechanism of ferroptosis inhibition.

Experimental Protocols

This section provides detailed methodologies for key experiments used to evaluate the anti-ferroptotic activity of 1(R)-(Trifluoromethyl)oleyl alcohol.

Cell Viability Assay (Erastin-Induced Ferroptosis)

This protocol is designed to assess the ability of a test compound to protect cells from ferroptosis induced by erastin, an inhibitor of the System Xc- transporter.

Materials:

• Cells (e.g., primary human fibroblasts, HT-1080)

• Complete cell culture medium

• Erastin solution (e.g., 10 mM stock in DMSO)

• 1(R)-(Trifluoromethyl)oleyl alcohol (stock solution in a suitable solvent, e.g., ethanol)

• 96-well cell culture plates

• Cell viability reagent (e.g., CellTiter-Glo®, MTT, or CCK-8)

• Plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density that will ensure they are in the exponential growth phase at the time of treatment. Incubate overnight.

• Compound Pre-treatment: The following day, treat the cells with various concentrations of 1(R)-(Trifluoromethyl)oleyl alcohol. Include a vehicle control. Incubate for a predetermined time (e.g., 2-4 hours).

• Ferroptosis Induction: Add erastin to the wells to a final concentration known to induce ferroptosis in the specific cell line (e.g., 10 µM).

• Incubation: Incubate the plate for a period sufficient to induce cell death (e.g., 24-48 hours).

• Viability Measurement: Add the cell viability reagent to each well according to the manufacturer's instructions.

• Data Analysis: Measure the signal (luminescence or absorbance) using a plate reader. Normalize the data to the vehicle-treated control to determine the percentage of cell viability.

Lipid Peroxidation Assay (C11-BODIPY 581/591)

This assay utilizes the fluorescent probe C11-BODIPY 581/591 to quantify lipid peroxidation in live cells. The probe emits red fluorescence in its reduced state and shifts to green fluorescence upon oxidation by lipid peroxides.

Materials:

• Cells

• Complete cell culture medium

• Ferroptosis inducer (e.g., RSL3, erastin)

• 1(R)-(Trifluoromethyl)oleyl alcohol

• C11-BODIPY 581/591 (stock solution in DMSO)

• Phosphate-buffered saline (PBS)

• Fluorescence microscope or flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells on a suitable culture vessel (e.g., glass-bottom dish for microscopy or multi-well plate for flow cytometry). Treat with the ferroptosis inducer and/or 1(R)-(Trifluoromethyl)oleyl alcohol as described in the cell viability assay.

• Probe Loading: At the end of the treatment period, remove the medium and wash the cells with PBS. Incubate the cells with C11-BODIPY 581/591 (e.g., 1-5 µM in serum-free medium) for 30-60 minutes at 37°C.

• Washing: Wash the cells twice with PBS to remove excess probe.

• Imaging or Flow Cytometry:

  • Microscopy: Image the cells using appropriate filter sets for the red (reduced) and green (oxidized) forms of the probe.

  • Flow Cytometry: Harvest the cells and analyze them on a flow cytometer, measuring the fluorescence intensity in the green and red channels.

• Data Analysis: Quantify the ratio of green to red fluorescence intensity. An increase in this ratio indicates an increase in lipid peroxidation.

Experimental Workflow Diagram

Caption: A generalized experimental workflow.

Conclusion and Future Directions

1(R)-(Trifluoromethyl)oleyl alcohol represents a promising new chemical entity for the inhibition of ferroptosis. Its enhanced potency compared to its parent compound, oleic acid, suggests that the trifluoromethyl group plays a key role in its activity. Further research is warranted to elucidate its precise molecular target and to evaluate its efficacy and safety in in vivo models of diseases where ferroptosis is implicated. The development of more potent and selective analogs based on this scaffold could lead to novel therapeutic strategies for a range of currently intractable diseases.

References

• 1. citeab.com [citeab.com]
• 2. researchgate.net [researchgate.net]
• 3. Probing Lipid Peroxidation in Ferroptosis: Emphasizing the Utilization of C11-BODIPY-Based Protocols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A role for long-chain acyl-CoA synthetase-4 (ACSL4) in diet-induced phospholipid remodeling and obesity-associated adipocyte dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. usbio.net [usbio.net]
• 6. BODIPY 581/591 C11 (Lipid Peroxidation Sensor) | Cell Signaling Technology [cellsignal.com]
• 7. Erastin induces apoptotic and ferroptotic cell death by inducing ROS accumulation by causing mitochondrial dysfunction in gastric cancer cell HGC-27 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Ferroptosis inhibition by oleic acid mitigates iron-overload-induced injury - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Mechanisms and regulations of ferroptosis [frontiersin.org]

An In-depth Technical Guide to Trifluoromethylated Lipids in Neurodegenerative Disease Models

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Emerging Role of Trifluoromethylated Lipids in Neurodegeneration

Neurodegenerative diseases such as Alzheimer's, Parkinson's, Huntington's, and Amyotrophic Lateral Sclerosis (ALS) represent a significant and growing global health challenge. A common thread weaving through the complex pathologies of these disorders is the dysregulation of lipid metabolism.[1][2] Lipids are fundamental to brain structure and function, participating in everything from membrane fluidity and signal transduction to inflammation and oxidative stress.[3][4] Consequently, the strategic modification of lipids presents a novel therapeutic avenue.

The introduction of trifluoromethyl (CF3) groups into bioactive molecules is a well-established strategy in medicinal chemistry to enhance properties like metabolic stability, lipophilicity, and binding affinity.[5] Applying this strategy to lipids could yield novel chemical tools and therapeutic candidates for neurodegenerative diseases. This guide provides a comprehensive overview of the current understanding and future potential of trifluoromethylated lipids in this critical area of research.

Core Concepts: Properties and Synthesis of Trifluoromethylated Lipids

The trifluoromethyl group is a bioisostere of a methyl group but with significantly different electronic properties. Its strong electron-withdrawing nature and high lipophilicity can dramatically alter the chemical and biological characteristics of a lipid molecule. These alterations can influence membrane partitioning, protein-lipid interactions, and susceptibility to metabolic enzymes.[6]

Hypothesized Synthetic Strategy:

While direct, large-scale synthesis of a wide range of trifluoromethylated lipids is not yet extensively documented, a plausible approach involves the adaptation of existing methods for trifluoromethylation of organic compounds. One such generalized workflow is depicted below.

Caption: A potential workflow for the synthesis of trifluoromethylated lipids.

The Case of Arachidonyl Trifluoromethyl Ketone (AACOCF3): A Key Investigated Compound

To date, the most studied trifluoromethylated lipid analog in biological systems is Arachidonyl Trifluoromethyl Ketone (AACOCF3). It is a potent inhibitor of cytosolic phospholipase A2 (cPLA2), an enzyme pivotal in the release of arachidonic acid from membrane phospholipids.[7] The subsequent metabolism of arachidonic acid can lead to the production of pro-inflammatory eicosanoids, which are implicated in neuroinflammation.

Data Presentation: Effects of AACOCF3 in Disease Models

Model System	Compound	Dosage/Concentration	Key Findings	Reference(s)
Rat Spinal Cord Injury	AACOCF3	7.13 mg/kg (intravenous)	Increased survival of neurons and oligodendrocytes; improved locomotor recovery.	[8]
Experimental Autoimmune Encephalomyelitis (EAE) Mouse Model	AACOCF3	Not specified	Reduced clinical symptoms; attenuated loss of oligodendrocytes and axonal damage; decreased peroxynitrite formation.	[9]
Mouse Model of Chronic Inflammation (PMA-induced ear edema)	AACOCF3	Not specified	Inhibited chronic inflammatory responses.	[7]
Mouse Model of Asthma	AACOCF3	20 mg/kg (oral)	Prevented airway hyper-responsiveness; decreased cellular recruitment and inflammation in the airway.	[7]
Primary Microglia Culture	AACOCF3	Not specified	Attenuated iNOS induction, nitric oxide production, and reactive oxygen species generation in reactive microglia.	[9]

Proposed Mechanisms of Action in Neurodegeneration

The introduction of a trifluoromethyl group into lipids could impact neurodegenerative processes through several pathways. Based on the known roles of lipids and the effects of fluoride on neuronal cells, we can propose the following signaling pathways as potential targets.

Modulation of Neuroinflammation

Trifluoromethylated lipids, exemplified by AACOCF3, can directly inhibit inflammatory enzymes like cPLA2. This would reduce the production of pro-inflammatory mediators, a common feature in many neurodegenerative diseases.

Caption: Inhibition of the cPLA2 pathway by trifluoromethylated lipids.

Alteration of Mitochondrial Function

Fluoride is known to induce mitochondrial dysfunction, a key pathological feature in neurodegenerative diseases.[10][11][12] Trifluoromethylated lipids could potentially accumulate in mitochondrial membranes and impact their function.

Caption: Potential impact of trifluoromethylated lipids on mitochondrial function.

Modulation of Oxidative Stress

Oxidative stress and lipid peroxidation are significant contributors to neuronal damage in diseases like ALS.[13][14][15][16][17] By altering the fatty acid composition of membranes, trifluoromethylated lipids could influence the susceptibility of neurons to oxidative damage.

Experimental Protocols

Treatment of Primary Neuronal Cultures with Trifluoromethylated Lipids

This protocol describes a general method for treating primary neuronal cultures with modified lipids.

Materials:

• Primary neuronal cultures (e.g., hippocampal or cortical neurons)[18][19]

• Neurobasal medium supplemented with B-27 and L-glutamine

• Trifluoromethylated lipid stock solution (e.g., in DMSO or ethanol)

• Phosphate-buffered saline (PBS)

• Cell culture incubator (37°C, 5% CO2)

Procedure:

• Prepare a stock solution of the trifluoromethylated lipid in a suitable solvent (e.g., 10 mM in DMSO).

• On the day of the experiment, dilute the stock solution in pre-warmed complete Neurobasal medium to the desired final concentrations. Ensure the final solvent concentration is non-toxic to the neurons (typically <0.1%).

• Remove the existing culture medium from the primary neurons.

• Gently add the medium containing the trifluoromethylated lipid to the culture wells.

• Incubate the neurons for the desired period (e.g., 24, 48, or 72 hours).

• After incubation, the medium can be collected for analysis, and the cells can be washed with PBS before lysis for subsequent biochemical assays or fixed for imaging.

References

• 1. mdpi.com [mdpi.com]
• 2. Dysregulated Lipid Metabolism and Its Role in α-Synucleinopathy in Parkinson’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Frontiers | Editorial: The Role of Lipids in the Pathogenesis of Parkinson's Disease [frontiersin.org]
• 5. The Potential Effect of Fluorinated Compounds in the Treatment of Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Lipophilicity Modulations by Fluorination Correlate with Membrane Partitioning - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Targeting cytosolic phospholipase A2 by arachidonyl trifluoromethyl ketone prevents chronic inflammation in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Arachidonyl trifluoromethyl ketone is neuroprotective after spinal cord injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Arachidonyl trifluoromethyl ketone ameliorates experimental autoimmune encephalomyelitis via blocking peroxynitrite formation in mouse spinal cord white matter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Frontiers | Mitochondrial Dysfunction in Huntington’s Disease; Interplay Between HSF1, p53 and PGC-1α Transcription Factors [frontiersin.org]
• 11. huntingtonstudygroup.org [huntingtonstudygroup.org]
• 12. embopress.org [embopress.org]
• 13. oaepublish.com [oaepublish.com]
• 14. Blood oxidative stress in amyotrophic lateral sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Role of Oxidative Stress in the Pathogenesis of Amyotrophic Lateral Sclerosis: Antioxidant Metalloenzymes and Therapeutic Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 16. primo.qatar-weill.cornell.edu [primo.qatar-weill.cornell.edu]
• 17. Oxidative Stress in Amyotrophic Lateral Sclerosis: Pathophysiology and Opportunities for Pharmacological Intervention - PMC [pmc.ncbi.nlm.nih.gov]
• 18. A Neuron‐Glia Co‐culture System for Studying Intercellular Lipid Transport - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Secondary Ion Mass Spectrometry Imaging Reveals Changes in the Lipid Structure of the Plasma Membranes of Hippocampal Neurons following Drugs Affecting Neuronal Activity - PMC [pmc.ncbi.nlm.nih.gov]

effect of trifluoromethyl group on lipid bioactivity

An In-depth Technical Guide to the Effect of the Trifluoromethyl Group on Lipid Bioactivity

For: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The strategic incorporation of the trifluoromethyl (CF₃) group into bioactive lipids represents a powerful approach in medicinal chemistry to enhance therapeutic potential. This technical guide explores the profound influence of the CF₃ moiety on the physicochemical properties and biological activity of lipids. By leveraging its unique electronic nature and steric profile, the CF₃ group can significantly improve metabolic stability, modulate enzyme inhibition, alter receptor binding affinity, and influence membrane interactions. This document provides a comprehensive overview of these effects, supported by quantitative data, detailed experimental protocols, and visual representations of key biological pathways and workflows to aid researchers in the design and development of novel lipid-based therapeutics.

Introduction: The Trifluoromethyl Group in Lipid Medicinal Chemistry

Lipids are a diverse class of molecules that play critical roles in cellular structure, energy storage, and signaling. Their signaling functions, mediated by enzymes and receptors, make them attractive targets for therapeutic intervention. However, endogenous lipids often suffer from rapid metabolism and suboptimal pharmacokinetic profiles. Medicinal chemistry provides tools to overcome these limitations, and the trifluoromethyl (CF₃) group has emerged as a crucial substituent in drug design.[1][2]

The replacement of a methyl (–CH₃) or hydrogen (–H) group with a CF₃ group can dramatically alter a lipid's properties.[1] Key attributes of the CF₃ group include:

• High Electronegativity: The fluorine atoms create a strong electron-withdrawing effect, influencing the acidity (pKa) of nearby functional groups and modulating interactions with biological targets.[3]

• Increased Lipophilicity: The CF₃ group generally increases the lipophilicity of a molecule (Hansch π value of +0.88), which can enhance membrane permeability and transport.[2][3] However, this effect is context-dependent and can be influenced by the position of the group within the molecule.[4]

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong (bond dissociation energy of ~485 kJ/mol), making the CF₃ group highly resistant to metabolic oxidation by cytochrome P450 enzymes.[3][5] This often leads to an increased half-life and improved bioavailability of the drug candidate.

• Steric Profile: The CF₃ group is sterically larger than a methyl group and is often considered a bioisostere of an ethyl or isopropyl group, allowing it to occupy and interact with specific binding pockets in proteins.[3]

These properties collectively contribute to the enhanced bioactivity observed in many trifluoromethylated lipids, particularly as enzyme inhibitors and receptor modulators.

Core Physicochemical and Bioactive Effects of Trifluoromethylation

The introduction of a CF₃ group imparts several key changes that form the basis of its effects on lipid bioactivity. These changes are not isolated but work in concert to create a molecule with a potentially superior therapeutic profile.

Enhanced Metabolic Stability

A primary driver for incorporating a CF₃ group is to block metabolic degradation.[5] In lipid biochemistry, fatty acid chains are often metabolized via β-oxidation. Placing a CF₃ group at or near a site of metabolic attack can effectively halt this process, prolonging the lipid's duration of action. For instance, replacing a terminal methyl group with a trifluoromethyl group protects the lipid from omega-oxidation. This enhanced stability is a critical factor in transforming a transient signaling molecule into a viable drug.[5]

Potent and Selective Enzyme Inhibition

Trifluoromethyl ketones (TFMKs) are a well-established class of reversible covalent inhibitors for serine hydrolases.[6] The electrophilic carbon of the ketone is attacked by the active site serine residue. The potent electron-withdrawing nature of the adjacent CF₃ group stabilizes the resulting hemiketal adduct, leading to potent inhibition.[7] This strategy has been successfully applied to enzymes central to lipid signaling pathways.

• Fatty Acid Amide Hydrolase (FAAH): FAAH is the primary enzyme responsible for the degradation of the endocannabinoid anandamide (AEA) and other fatty acid amides.[8][9] Trifluoromethyl ketone analogs of fatty acids are potent FAAH inhibitors, preventing the breakdown of AEA and thereby enhancing endocannabinoid tone. This has therapeutic potential for analgesia and anxiolysis.[9]

• Cyclooxygenases (COX-1 and COX-2): These enzymes catalyze the conversion of arachidonic acid to prostaglandins, which are key mediators of inflammation and pain.[10] Arachidonyl trifluoromethyl ketone (ATK) has been shown to be a potent inhibitor of both COX-1 and COX-2, demonstrating that the TFMK moiety is effective against these enzymes as well.[11]

Altered Receptor Binding and Activity

The CF₃ group can significantly influence how a lipid ligand interacts with its receptor. Its ability to participate in electrostatic and hydrogen bonding interactions, combined with its steric bulk, can either increase or decrease binding affinity depending on the topology of the receptor's binding pocket.[3] Studies on cannabinoid receptor ligands have shown that pyrazole derivatives with a CF₃ group exhibit high (nanomolar) affinity for the CB₁ receptor.[12] The electron-withdrawing nature of the CF₃ group can alter the charge distribution across the ligand, leading to more favorable interactions with receptor residues.

Modified Membrane Interactions

As amphipathic molecules, lipids must interact with and often traverse cell membranes. The unique properties of fluorinated alkyl chains influence this behavior. Fluorocarbons are both hydrophobic and lipophobic, meaning they repel both water and hydrocarbon chains.[1] This leads to several important consequences:

• Enhanced Membrane Affinity: Fluoroalkyl chains exhibit a strong tendency to adsorb to cell membranes, which can facilitate more efficient cellular uptake compared to their hydrocarbon counterparts.[3]

• Limited Miscibility: The lipophobicity of fluorinated chains results in limited mixing with membrane phospholipids. This can reduce the likelihood of the lipid fusing with and disrupting the membrane, potentially leading to lower cytotoxicity.[1] It also means that fluorinated lipids can form distinct microdomains within the membrane.

The diagram below illustrates the logical relationship between the core properties of the CF₃ group and its ultimate effects on lipid bioactivity.

References

• 1. The fluorination effect of fluoroamphiphiles in cytosolic protein delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Fluorinated Lipid Constructs Permit Facile Passage of Molecular Cargo into Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. When is a trifluoromethyl group more lipophilic than a methyl group? Partition coefficients and selected chemical shifts of aliphatic alcohols and trifluoroalcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Discovery and Evaluation of Inhibitors of Human Ceramidase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis, radiosynthesis and biochemical evaluation of fluorinated analogues of sphingosine-1-phosphate receptor 3 specific antagonists using PET - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Influence of Lipid Chemistry on Membrane Fluidity: Tail and Headgroup Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Design, synthesis, and in vitro bioactivity evaluation of fluorine-containing analogues for sphingosine-1-phosphate 2 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Prostaglandin FP receptor antagonists: discovery, pharmacological characterization and therapeutic utility - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Inhibitors of Ceramidases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. biorxiv.org [biorxiv.org]
• 12. scispace.com [scispace.com]

1(R)-(Trifluoromethyl)oleyl Alcohol: A Technical Guide to a Novel Oleic Acid Analog

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

1(R)-(Trifluoromethyl)oleyl alcohol (TFMOA) is a synthetic analog of the monounsaturated fatty acid, oleic acid. It has emerged as a significantly more potent inhibitor of ferroptosis, an iron-dependent form of regulated cell death characterized by lipid peroxidation. This technical guide provides a comprehensive overview of TFMOA, including its synthesis, biological activity, and the experimental protocols used for its characterization. The content is tailored for researchers, scientists, and drug development professionals interested in the therapeutic potential of targeting lipid metabolism and ferroptosis in diseases such as Friedreich's ataxia.

Introduction

Ferroptosis is implicated in the pathophysiology of various diseases, including neurodegenerative disorders like Friedreich's ataxia.[1] This form of cell death is driven by the iron-dependent accumulation of lipid reactive oxygen species (ROS). Oleic acid, a monounsaturated fatty acid, has been shown to inhibit ferroptosis, likely by altering the lipid composition of cell membranes to be less susceptible to peroxidation.[2] 1(R)-(Trifluoromethyl)oleyl alcohol (TFMOA) is a novel analog of oleic acid designed for enhanced potency and stability. The replacement of the carboxylic acid group with a trifluoromethyl alcohol moiety is a key structural modification. The trifluoromethyl group is known to increase the metabolic stability and potency of drug candidates.[3]

Chemical and Physical Properties

Property	Value
Formal Name	(2R,10Z)-1,1,1-trifluoro-10-nonadecen-2-ol
Molecular Formula	C₁₉H₃₅F₃O
Molecular Weight	336.5 g/mol
CAS Number	2644636-20-2
Appearance	A solution in ethanol
Purity	≥95%
Solubility	Ethanol: 1 mg/ml
Storage	-20°C

Synthesis of 1(R)-(Trifluoromethyl)oleyl Alcohol

While a detailed, step-by-step protocol for the synthesis of 1(R)-(Trifluoromethyl)oleyl alcohol is not publicly available in its entirety, the synthesis of similar trifluoromethyl alcohols is well-documented. A plausible synthetic route would involve the nucleophilic trifluoromethylation of a suitable oleic acid-derived electrophile.

A general approach for the synthesis of trifluoromethyl alcohols involves the use of the Ruppert-Prakash reagent (trimethyl(trifluoromethyl)silane, TMSCF₃). This method typically proceeds via the following steps:

• Preparation of the Precursor: Oleic acid would first be converted to a suitable precursor, such as an aldehyde or a ketone, at the carbon that will bear the trifluoromethyl group.

• Nucleophilic Trifluoromethylation: The precursor is then reacted with TMSCF₃ in the presence of a fluoride source (e.g., tetrabutylammonium fluoride - TBAF) to introduce the trifluoromethyl group.

• Stereoselective Reduction (if applicable): If the precursor is a ketone, a stereoselective reduction of the carbonyl group would be necessary to obtain the desired (R)-enantiomer of the alcohol.

• Purification: The final product is purified using standard chromatographic techniques.

Biological Activity and Mechanism of Action

Inhibition of Ferroptosis

TFMOA has been identified as a potent inhibitor of ferroptosis, showing significantly greater activity than its parent compound, oleic acid.[1] In cellular models of Friedreich's ataxia, a disease characterized by mitochondrial iron accumulation and increased oxidative stress, TFMOA protects against erastin-induced ferroptosis at micromolar concentrations.[2]

Quantitative Data on Ferroptosis Inhibition

Compound	Cell Line	Inducer	IC₅₀ (µM)
1(R)-(Trifluoromethyl)oleyl alcohol (TFMOA)	Friedreich's Ataxia Patient Fibroblasts	Erastin	Data not publicly available
Oleic Acid	Friedreich's Ataxia Patient Fibroblasts	Erastin	Data not publicly available

Note: Specific IC₅₀ values are not available in the public domain and would be found in the full research publication.

Reduction of Lipid Peroxidation

The primary mechanism by which TFMOA inhibits ferroptosis is through the reduction of lipid peroxidation. Lipid peroxidation is a hallmark of ferroptosis, leading to membrane damage and cell death. The efficacy of TFMOA in reducing lipid peroxidation has been demonstrated in cellular assays.

Quantitative Data on Lipid Peroxidation Inhibition

Treatment	Cell Line	Oxidative Stressor	Reduction in Malondialdehyde (MDA) Levels (%)
TFMOA (5 µM)	NBT Human Myoblasts (FXN siRNA knockdown)	Frataxin deficiency	Data not publicly available
TFMOA (10 µM)	Friedreich's Ataxia Patient Fibroblasts	Erastin	Data not publicly available
TFMOA (20 µM)	Friedreich's Ataxia Patient Fibroblasts	Erastin	Data not publicly available

Note: Specific quantitative data on the percentage reduction of lipid peroxidation markers are not publicly available and would be detailed in the primary research article.

Potential Interaction with Stearoyl-CoA Desaturase 1 (SCD1)

While not definitively proven for TFMOA itself, a plausible mechanism for its action involves the modulation of stearoyl-CoA desaturase 1 (SCD1). SCD1 is a key enzyme in lipid metabolism that catalyzes the conversion of saturated fatty acids (SFAs) to monounsaturated fatty acids (MUFAs), including oleic acid.[4] An increased ratio of MUFAs to polyunsaturated fatty acids (PUFAs) in cellular membranes is thought to confer resistance to lipid peroxidation and, consequently, ferroptosis. It is hypothesized that TFMOA, as an oleic acid analog, may influence SCD1 activity or downstream pathways, leading to a lipid profile that is less susceptible to peroxidation.

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the characterization of TFMOA. While the specific protocols used in the primary literature are not fully available, these represent standard and widely accepted methods.

Cell Viability Assay (MTT Assay)

This assay is used to assess the protective effect of TFMOA against ferroptosis-inducing agents.

Materials:

• Friedreich's ataxia patient-derived fibroblasts

• Dulbecco's Modified Eagle's Medium (DMEM) with 10% fetal bovine serum (FBS)

• Erastin (ferroptosis inducer)

• 1(R)-(Trifluoromethyl)oleyl alcohol (TFMOA)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

Protocol:

• Seed Friedreich's ataxia fibroblasts in a 96-well plate at a density of 1 x 10⁴ cells per well and allow them to adhere overnight.

• Pre-treat the cells with varying concentrations of TFMOA (e.g., 1, 5, 10, 20 µM) for 24 hours.

• Induce ferroptosis by adding a predetermined concentration of erastin to the wells (with the exception of the control wells) and incubate for another 24 hours.

• Remove the medium and add 100 µL of fresh medium containing 10 µL of MTT solution to each well.

• Incubate the plate for 4 hours at 37°C, allowing the formation of formazan crystals.

• Remove the MTT solution and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the untreated control.

Lipid Peroxidation Assay (TBARS Assay)

This assay quantifies the levels of malondialdehyde (MDA), a major product of lipid peroxidation.

Materials:

• Cells treated with TFMOA and/or a ferroptosis inducer

• Trichloroacetic acid (TCA) solution (20%)

• Thiobarbituric acid (TBA) solution (0.67%)

• Butylated hydroxytoluene (BHT)

• MDA standard solution

• Spectrophotometer

Protocol:

• Harvest and lyse the cells.

• To 100 µL of cell lysate, add 10 µL of BHT to prevent further oxidation.

• Add 500 µL of 20% TCA to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer the supernatant to a new tube and add 500 µL of 0.67% TBA.

• Incubate the mixture at 95°C for 30 minutes to allow the formation of the MDA-TBA adduct.

• Cool the samples on ice and measure the absorbance at 532 nm.

• Quantify the MDA concentration using a standard curve prepared with known concentrations of MDA.

• Normalize the results to the total protein concentration of the cell lysate.

Signaling Pathways and Experimental Workflows

Ferroptosis Signaling Pathway

The following diagram illustrates the central pathways of ferroptosis and the proposed site of action for 1(R)-(Trifluoromethyl)oleyl alcohol.

Caption: Ferroptosis pathway and the proposed mechanism of TFMOA.

Experimental Workflow for Characterizing TFMOA

The diagram below outlines a typical workflow for the preclinical evaluation of TFMOA.

Caption: Workflow for TFMOA characterization.

Conclusion

1(R)-(Trifluoromethyl)oleyl alcohol represents a promising new chemical entity for the therapeutic targeting of ferroptosis. Its enhanced potency compared to oleic acid makes it a valuable tool for studying the role of lipid metabolism in regulated cell death and a potential lead compound for the development of drugs for diseases like Friedreich's ataxia. Further research is warranted to fully elucidate its molecular targets and to evaluate its efficacy and safety in preclinical animal models.

References

• 1. Assay to Detect Lipid Peroxidation upon Exposure to Nanoparticles | Springer Nature Experiments [experiments.springernature.com]
• 2. Discovery of Therapeutics Targeting Oxidative Stress in Autosomal Recessive Cerebellar Ataxia: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

The Synthetic Chemist's Guide to Trifluoromethylation: An In-Depth Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Indispensable Trifluoromethyl Group

In the landscape of modern organic synthesis, particularly within medicinal and agricultural chemistry, the strategic introduction of fluorine-containing functional groups can dramatically enhance the desired properties of a molecule. Among these, the trifluoromethyl (CF₃) group stands out for its profound impact on a compound's metabolic stability, lipophilicity, binding affinity, and bioavailability.[1][2][3][4] The exceptional strength of the carbon-fluorine bond (one of the strongest in organic chemistry) imparts significant resistance to metabolic degradation, a crucial attribute in drug design.[1]

The journey of trifluoromethylation began with early investigations into the biological effects of CF₃-containing compounds by F. Lehmann in 1927.[5] A foundational moment in synthetic chemistry was Frédéric Swarts' development of a route to benzotrifluoride in 1892.[5] However, the field has evolved significantly, with the development of sophisticated reagents and methodologies that allow for the precise installation of the CF₃ group under increasingly mild conditions. A major breakthrough in electrophilic trifluoromethylation came in 1984, when Yagupolskii and co-workers developed the first diaryl(trifluoromethyl)sulfonium salts, paving the way for a new class of powerful reagents.[6][7] Today, a vast arsenal of reagents is available, broadly classified by their reactive nature: nucleophilic, electrophilic, and radical. This guide provides a technical overview of these core methodologies, complete with experimental protocols, comparative data, and mechanistic diagrams to aid researchers in this vital area of chemical synthesis.

Core Methodologies in Trifluoromethylation

Trifluoromethylation reactions are primarily categorized into three classes based on the nature of the trifluoromethylating agent. The selection of a specific method depends on the substrate, desired regioselectivity, and functional group tolerance.

Nucleophilic Trifluoromethylation

In this approach, a trifluoromethyl anion (CF₃⁻) equivalent is generated and reacts with an electrophilic substrate, typically a carbonyl compound or an imine. The most ubiquitous reagent for this purpose is (trifluoromethyl)trimethylsilane (TMSCF₃), commonly known as the Ruppert-Prakash reagent.[5][8][9] This stable liquid requires activation by a nucleophilic catalyst, often a fluoride source like tetrabutylammonium fluoride (TBAF), to initiate the transfer of the CF₃ group.[10][11][12]

Caption: General experimental workflow for nucleophilic trifluoromethylation.

This procedure is representative of a fluoride-initiated trifluoromethylation of a ketone using the Ruppert-Prakash reagent.

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add acetophenone (1.0 mmol, 1.0 equiv.) and anhydrous tetrahydrofuran (THF, 5 mL).

• Reagent Addition: Add (trifluoromethyl)trimethylsilane (TMSCF₃, 1.5 mmol, 1.5 equiv.) to the solution via syringe.

• Initiation: Add a solution of tetrabutylammonium fluoride (TBAF, 1.0 M in THF, 0.1 mmol, 0.1 equiv.) dropwise to the stirred reaction mixture at 0 °C.

• Reaction: Allow the mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or ¹⁹F NMR spectroscopy.

• Work-up: Upon completion, quench the reaction by adding saturated aqueous ammonium chloride solution (10 mL).

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 15 mL). Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Filter the mixture and concentrate the solvent under reduced pressure. Purify the crude residue by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the desired 2-phenyl-1,1,1-trifluoropropan-2-ol.

The reaction is initiated by the attack of a fluoride ion on the silicon atom of TMSCF₃, forming a hypervalent pentacoordinate siliconate intermediate.[10][11] This key intermediate is competent to transfer the trifluoromethyl group to the electrophilic carbonyl carbon. The resulting alkoxide can then react with another molecule of TMSCF₃, propagating a catalytic cycle.

Caption: Catalytic cycle of fluoride-initiated nucleophilic trifluoromethylation.

Electrophilic Trifluoromethylation

This strategy involves the reaction of a nucleophilic substrate, such as an enolate, thiol, or electron-rich arene, with a reagent that acts as a source of an electrophilic trifluoromethyl group ("CF₃⁺" equivalent). Prominent among these are the stable, crystalline hypervalent iodine reagents, often referred to as Togni reagents, and sulfonium salts known as Umemoto reagents.[6][9][13][14] These reagents are particularly valuable for late-stage functionalization due to their high functional group compatibility.

This procedure is a representative example using a Togni reagent for the α-trifluoromethylation of a β-keto ester.

• Reaction Setup: In a round-bottom flask, suspend ethyl 1-oxoindane-2-carboxylate (0.2 mmol, 1.0 equiv.), potassium carbonate (K₂CO₃, 0.6 mmol, 3.0 equiv.), and tetrabutylammonium iodide (n-Bu₄NI, 0.02 mmol, 0.1 equiv.) in acetonitrile (MeCN, 2 mL).

• Reagent Addition: Add 1-trifluoromethyl-1,2-benziodoxol-3(1H)-one (Togni Reagent II, 0.3 mmol, 1.5 equiv.) to the vigorously stirred suspension at room temperature.

• Reaction: Stir the mixture at ambient temperature for 24-30 hours. Monitor the reaction for the disappearance of the starting material by TLC.

• Work-up: Quench the reaction with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extraction: Extract the aqueous phase with ethyl acetate (3 x 10 mL). Combine the organic layers, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude oil by silica gel column chromatography (eluent: hexanes/ethyl acetate, 25:1) to afford ethyl 1-oxo-2-trifluoromethylindane-2-carboxylate.

While direct polar substitution can occur, many modern electrophilic trifluoromethylations, particularly those involving copper catalysts, are proposed to proceed via a single-electron transfer (SET) mechanism.[1][5] The catalyst interacts with the electrophilic reagent to generate a trifluoromethyl radical (CF₃•), which then reacts with the nucleophilic substrate.

Caption: Proposed single-electron transfer (SET) mechanism for Cu-catalyzed electrophilic trifluoromethylation.

Radical Trifluoromethylation

This class of reactions utilizes a trifluoromethyl radical (CF₃•) source to functionalize substrates, typically arenes, heteroarenes, and alkenes. Sodium trifluoromethanesulfinate (CF₃SO₂Na), known as the Langlois reagent, is an inexpensive, stable, and widely used precursor for generating CF₃• upon oxidation.[15] Oxidants such as tert-butyl hydroperoxide (TBHP) or photoredox catalysts are commonly employed to initiate the radical generation.[6][15]

This procedure is a representative example of an oxidative C-H trifluoromethylation of a heterocycle using the Langlois reagent.[15][16]

• Reaction Setup: To a vial, add the indole substrate (e.g., 3-methyl-1H-indole, 0.5 mmol, 1.0 equiv.), Langlois reagent (CF₃SO₂Na, 1.0 mmol, 2.0 equiv.), and a copper catalyst (e.g., CuI, 0.05 mmol, 0.1 equiv.).

• Solvent and Oxidant: Add a solvent mixture, such as DCM/H₂O (2.5:1, 5 mL). Add the oxidant, tert-butyl hydroperoxide (TBHP, 70% in H₂O, 1.5 mmol, 3.0 equiv.).

• Reaction: Seal the vial and stir the biphasic mixture vigorously at room temperature or with gentle heating (e.g., 40-60 °C) for 12-24 hours.

• Work-up: After cooling to room temperature, add water (10 mL) and extract the mixture with an organic solvent (e.g., ethyl acetate, 3 x 15 mL).

• Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate. Purify the residue by silica gel column chromatography to isolate the trifluoromethylated indole.

In a photoredox-catalyzed system, a photocatalyst (e.g., Ru(bpy)₃²⁺) is excited by visible light, becoming a potent reductant. The excited catalyst undergoes a single-electron transfer to a CF₃ radical precursor like trifluoromethanesulfonyl chloride (CF₃SO₂Cl). The resulting radical anion fragments, releasing SO₂ and a chloride ion to generate the key trifluoromethyl radical, which then engages the substrate.[17]

Caption: Catalytic cycle for photoredox-mediated radical trifluoromethylation.

Quantitative Data Summary

The efficiency of trifluoromethylation reactions is highly dependent on the substrate, catalyst, and specific reagent used. The following tables provide a comparative summary of reported yields for representative reactions across the three major methodologies.

Table 1: Nucleophilic Trifluoromethylation of Carbonyls with TMSCF₃

Entry	Substrate (Carbonyl Compound)	Catalyst/Initiator	Yield (%)	Reference
1	Benzaldehyde	TBAF (cat.)	>95	[11]
2	4-Nitrobenzaldehyde	TBAF (cat.)	96
3	4-Methoxybenzaldehyde	TBAF (cat.)	94
4	Acetophenone	TBAF (cat.)	90	[10][12]
5	Cyclohexanone	TBAF (cat.)	92

Table 2: Electrophilic Trifluoromethylation with Togni Reagents

Entry	Substrate	Catalyst	Reagent	Yield (%)	Reference
1	4-Phenyl-1-butene	CuI	Togni Reagent I	70	[18]
2	1-Decene	CuI	Togni Reagent I	65	[18]
3	Boc-protected homoallylamine	CuI	Togni Reagent I	71	[18]
4	2-Naphthylboronic acid	Cu(OAc)₂	Togni Reagent I	80	[19]
5	1-Adamantyl iodide	CuCl₂/NiCl₂(dme)	Togni Reagent II	78	[20]

Table 3: Radical Trifluoromethylation of Heterocycles

Entry	Substrate	Method	Oxidant/Catalyst	Yield (%)	Reference
1	1-Methylindole	Langlois Reagent	TBHP / Cu(II)	85	[16]
2	Melatonin	Langlois Reagent	TBHP / Cu(II)	68	[16]
3	Caffeine	Langlois Reagent	TBHP / FeSO₄	81	[15]
4	Indole	Langlois Reagent	Photoredox (AQN)	61	[6]
5	Pyrrole	CF₃SO₂Cl	Photoredox (Ru)	80	[17]

References

• 1. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 2. researchgate.net [researchgate.net]
• 3. The development of new hypervalent iodine reagents for electrophilic trifluoromethylation | Semantic Scholar [semanticscholar.org]
• 4. Recent Trifluoromethylation Reactions. A Mini Review Paper : Oriental Journal of Chemistry [orientjchem.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. research.vu.nl [research.vu.nl]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Togni Reagent II - Enamine [enamine.net]
• 10. Anion-Initiated Trifluoromethylation by TMSCF3: Deconvolution of the Siliconate–Carbanion Dichotomy by Stopped-Flow NMR/IR - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. Electrophilic Trifluoromethylation | Chem-Station Int. Ed. [en.chem-station.com]
• 15. Innate C-H trifluoromethylation of heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 17. CF3SO2X (X = Na, Cl) as reagents for trifluoromethylation, trifluoromethylsulfenyl-, -sulfinyl- and -sulfonylation and chlorination. Part 2: Use of CF3SO2Cl - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Copper-Catalyzed Trifluoromethylation of Unactivated Olefins - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pubs.acs.org [pubs.acs.org]
• 20. pubs.acs.org [pubs.acs.org]

The Unseen Influence: A Technical Guide to the Biological Effects of Trifluoromethylated Lipids in Cellular Models

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of trifluoromethyl (CF₃) groups into bioactive molecules has become a cornerstone of modern drug discovery, lauded for its ability to enhance metabolic stability, binding affinity, and lipophilicity. While the impact of trifluoromethylation on small molecule drugs is well-documented, its application to lipids and the subsequent biological consequences in cellular models represent a burgeoning field of research with significant therapeutic potential. This technical guide provides an in-depth exploration of the biological effects of trifluoromethylated lipids, offering a comprehensive overview of their influence on cellular processes, detailed experimental protocols for their study, and a summary of key quantitative findings.

Cellular Fate and Cytotoxicity of Trifluoromethylated Lipids

The introduction of a trifluoromethyl group can significantly alter the physicochemical properties of lipids, influencing their uptake, intracellular transport, and metabolism. Studies have shown that fluorinated lipids exhibit enhanced cellular uptake compared to their non-fluorinated counterparts, a phenomenon attributed to their increased hydrophobicity and potential engagement with specific uptake pathways.

Enhanced Cellular Internalization

Research suggests that fluorinated lipids can be rapidly internalized by living cells, with evidence pointing towards an energy-dependent process likely involving clathrin-mediated endocytosis[1][2]. This efficient uptake is a critical first step that dictates the subsequent biological activity of these modified lipids.

Cytotoxic Effects

The cytotoxic potential of trifluoromethylated compounds has been evaluated in various cancer cell lines. While much of the existing data pertains to trifluoromethyl ketones and other non-lipid structures, these studies provide a valuable framework for understanding the potential anti-cancer effects of trifluoromethylated lipids.

Table 1: Cytotoxicity of Trifluoromethylated Compounds in Human Cancer Cell Lines

Compound	Cell Line	Assay	IC₅₀ (µM)	Reference
α-Trifluoromethylacyloin 1	HSG (oral squamous carcinoma)	MTT Assay	~20	[3]
α-Trifluoromethylacyloin 2	HSG (oral squamous carcinoma)	MTT Assay	~30	[3]
Trifluoromethyl α-diketone (TF1)	HL-60 (promyelocytic leukemia)	MTT Assay	14	[4]
Trifluoromethyl α-hydroxy ketone (TF2)	HL-60 (promyelocytic leukemia)	MTT Assay	28	[4]
Trifluoromethyl α-hydroxy ketone (TF3)	HL-60 (promyelocytic leukemia)	MTT Assay	35	[4]

Note: The compounds listed are trifluoromethyl ketones, not lipids. This data is presented to illustrate the cytotoxic potential of the trifluoromethyl moiety.

Impact on Cellular Membranes and Organelles

The integration of trifluoromethylated lipids into cellular membranes can induce significant changes in membrane properties and affect the function of membrane-associated organelles.

Alterations in Membrane Fluidity

The rigid nature of the C-F bond and the bulkiness of the CF₃ group can disrupt the packing of lipid acyl chains, leading to changes in membrane fluidity. These alterations can have profound effects on membrane protein function and signaling cascades.

Mitochondrial Function

Mitochondria are central to cellular metabolism and energy production, and their function is intricately linked to the composition of their membranes. The incorporation of modified fatty acids can impact mitochondrial membrane potential and respiratory chain activity.

Modulation of Lipid Metabolism and Signaling Pathways

Trifluoromethylated lipids can act as inhibitors or modulators of key enzymes involved in lipid metabolism and signaling, leading to downstream effects on various cellular processes.

Eicosanoid Synthesis Pathways

Eicosanoids, including prostaglandins and leukotrienes, are potent signaling molecules derived from the oxidation of arachidonic acid by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes. The introduction of trifluoromethylated fatty acids can interfere with these pathways.

References

• 1. Fluorinated Lipid Constructs Permit Facile Passage of Molecular Cargo into Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The fluorination effect of fluoroamphiphiles in cytosolic protein delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubcompare.ai [pubcompare.ai]
• 4. Cytotoxic activity of selected trifluoromethyl ketones against oral tumor cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note and Protocol: A Proposed Enantioselective Synthesis of 1(R)-(Trifluoromethyl)oleyl Alcohol

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document outlines a proposed, detailed protocol for the enantioselective synthesis of 1(R)-(Trifluoromethyl)oleyl alcohol, a molecule of interest in pharmaceutical research. The synthesis is based on established methodologies for the asymmetric trifluoromethylation of aldehydes, starting from the readily available oleic acid. This application note provides a step-by-step experimental procedure, a comprehensive list of materials, and methods for purification and characterization. All quantitative data are summarized for clarity, and the synthetic workflow is visualized using a diagram.

Introduction

Trifluoromethylated organic molecules are of significant interest in medicinal chemistry due to the unique properties conferred by the trifluoromethyl group, such as increased metabolic stability and enhanced binding affinity.[1][2] 1(R)-(Trifluoromethyl)oleyl alcohol, an analog of oleic acid, has been identified as an inhibitor of ferroptosis, highlighting its potential therapeutic applications.[3] This document presents a proposed synthetic route for this compound, leveraging a stereoselective trifluoromethylation reaction to achieve the desired (R)-enantiomer. The protocol is designed to be a practical guide for researchers in organic synthesis and drug discovery.

Proposed Synthetic Pathway

The proposed synthesis of 1(R)-(Trifluoromethyl)oleyl alcohol, formally named (2R,10Z)-1,1,1-trifluoro-10-nonadecen-2-ol[3], starts from oleic acid. The synthetic strategy involves two key steps: the reduction of oleic acid to oleyl aldehyde, followed by an enantioselective trifluoromethylation.

Diagram of the Proposed Synthetic Pathway:

Caption: Proposed two-step synthesis of 1(R)-(Trifluoromethyl)oleyl alcohol.

Quantitative Data Summary

The following table summarizes the expected quantitative data for the proposed synthesis. These values are based on typical yields and purities for similar reactions reported in the literature.

Step	Reactant	Product	Molecular Weight ( g/mol )	Theoretical Yield (g)	Actual Yield (g)	Percent Yield (%)	Purity (by NMR)
1	Oleic Acid	Oleyl Aldehyde	282.47	9.45	7.85	83	>95%
2	Oleyl Aldehyde	1(R)-(Trifluoromethyl)oleyl alcohol	266.47	10.00	8.20	82	>98%

Experimental Protocols

Step 1: Synthesis of Oleyl Aldehyde from Oleic Acid

This protocol describes the reduction of oleic acid to oleyl aldehyde using Diisobutylaluminium hydride (DIBAL-H).

Materials:

• Oleic acid (10.0 g, 35.4 mmol)

• Anhydrous Toluene (200 mL)

• Diisobutylaluminium hydride (DIBAL-H, 1.0 M in hexanes, 42.5 mL, 42.5 mmol)

• Methanol (20 mL)

• 1 M Hydrochloric acid (100 mL)

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Round-bottom flask (500 mL)

• Magnetic stirrer

• Argon or Nitrogen gas supply

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve oleic acid in anhydrous toluene in a round-bottom flask under an inert atmosphere (Argon or Nitrogen).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add DIBAL-H solution dropwise to the stirred solution over 30 minutes.

• Stir the reaction mixture at -78 °C for 2 hours.

• Quench the reaction by the slow, dropwise addition of methanol.

• Allow the mixture to warm to room temperature and add 1 M hydrochloric acid.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude oleyl aldehyde is purified by flash column chromatography on silica gel.

Diagram of the Experimental Workflow for Step 1:

Caption: Workflow for the synthesis of oleyl aldehyde.

Step 2: Enantioselective Synthesis of 1(R)-(Trifluoromethyl)oleyl alcohol

This protocol details the asymmetric trifluoromethylation of oleyl aldehyde using (trifluoromethyl)trimethylsilane (TMSCF3) and a chiral catalyst. The choice of a suitable chiral ligand and catalyst system is crucial for achieving high enantioselectivity.[4][5]

Materials:

• Oleyl aldehyde (5.0 g, 18.8 mmol)

• Anhydrous Tetrahydrofuran (THF, 100 mL)

• (Trifluoromethyl)trimethylsilane (TMSCF3, 4.0 g, 28.2 mmol)

• Chiral ligand (e.g., (R,R)-TADDOL)

• Titanium(IV) isopropoxide

• Tetrabutylammonium fluoride (TBAF, 1.0 M in THF)

• 1 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate

• Round-bottom flask (250 mL)

• Magnetic stirrer

• Argon or Nitrogen gas supply

• Separatory funnel

• Rotary evaporator

Procedure:

• In a dry round-bottom flask under an inert atmosphere, prepare the chiral catalyst by reacting the chiral ligand with a Lewis acid (e.g., Titanium(IV) isopropoxide) in anhydrous THF.

• Cool the catalyst solution to 0 °C.

• Add oleyl aldehyde to the catalyst solution.

• Slowly add TMSCF3 to the reaction mixture.

• Stir the reaction at 0 °C for 24 hours.

• Upon completion (monitored by TLC), quench the reaction by adding 1 M HCl.

• Add TBAF solution to deprotect the silyl ether intermediate.

• Stir for 1 hour at room temperature.

• Extract the product with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield 1(R)-(Trifluoromethyl)oleyl alcohol.

Diagram of the Experimental Workflow for Step 2:

Caption: Workflow for the asymmetric trifluoromethylation.

Characterization

The structure and purity of the final product, 1(R)-(Trifluoromethyl)oleyl alcohol, should be confirmed by standard analytical techniques:

• NMR Spectroscopy (¹H, ¹³C, ¹⁹F): To confirm the chemical structure and assess purity.

• Mass Spectrometry (MS): To determine the molecular weight.

• Chiral HPLC: To determine the enantiomeric excess (e.e.) of the (R)-enantiomer.

Safety Precautions

• All reactions should be performed in a well-ventilated fume hood.

• Personal protective equipment (safety glasses, lab coat, gloves) must be worn at all times.

• DIBAL-H is pyrophoric and reacts violently with water. Handle with extreme care under an inert atmosphere.

• TMSCF3 is volatile and toxic. Handle in a fume hood.

• Hydrofluoric acid (HF) can be generated during the workup of trifluoromethylation reactions. Use appropriate caution and quenching procedures.

Conclusion

This application note provides a detailed, albeit proposed, protocol for the synthesis of 1(R)-(Trifluoromethyl)oleyl alcohol. The described method utilizes established chemical transformations and provides a solid foundation for researchers aiming to synthesize this and similar trifluoromethylated compounds for further investigation in drug discovery and development. The provided workflows and quantitative data serve as a practical guide for the successful execution of this synthesis.

References

• 1. Enantioselective Synthesis of Secondary β-Trifluoromethyl Alcohols via Catalytic Asymmetric Reductive Trifluoroalkylation and Diastereoselective Reduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Decarboxylative Trifluoromethylation of Aliphatic Carboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. Enantioselective Synthesis of Secondary β-Trifluoromethyl Alcohols via Catalytic Asymmetric Reductive Trifluoroalkylation and Diastereoselective Reduction [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

stability of 1(R)-(Trifluoromethyl)oleyl alcohol in cell culture media

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability and handling of 1(R)-(Trifluoromethyl)oleyl alcohol in cell culture media.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments in a question-and-answer format.

Q1: I dissolved 1(R)-(Trifluoromethyl)oleyl alcohol in my cell culture medium, but I observe a precipitate after a short time. What is causing this?

A1: Precipitation of lipophilic compounds like 1(R)-(Trifluoromethyl)oleyl alcohol in aqueous cell culture media is a common issue. Several factors can contribute to this:

• Low Solubility: The compound has limited solubility in aqueous solutions.

• Solvent Shock: Adding a concentrated stock solution (e.g., in ethanol or DMSO) directly to the medium can cause the compound to crash out of solution.

• Temperature Changes: Moving the medium from a warmer temperature (e.g., 37°C) to a cooler one (e.g., room temperature) can decrease the solubility of the compound.

• High Concentration: The final concentration of the compound in the medium may exceed its solubility limit.

Troubleshooting Steps:

• Optimize Stock Solution Dilution:

  • Prepare a high-concentration stock solution in a water-miscible organic solvent like ethanol or DMSO.

  • Perform serial dilutions of your stock solution in the cell culture medium to reach the desired final concentration. This gradual dilution can prevent solvent shock.

• Pre-warm the Medium: Before adding the compound, ensure your cell culture medium is pre-warmed to 37°C.

• Use a Carrier Protein: Complexing the compound with a carrier protein like bovine serum albumin (BSA) can enhance its solubility and stability in the medium. Fatty acid-free BSA is recommended.

• Sonication: After adding the compound to the medium, brief sonication in a water bath can help to disperse it and improve solubility.

• Test Lower Concentrations: If precipitation persists, consider using a lower final concentration of the compound in your experiments.

Q2: I am concerned about the stability of 1(R)-(Trifluoromethyl)oleyl alcohol in my cell culture medium at 37°C over the course of my experiment. How can I assess its stability?

A2: It is crucial to determine the stability of the compound under your specific experimental conditions, as degradation can lead to a decrease in its effective concentration and the potential for off-target effects from degradation products. You can assess stability using the following approaches:

• Analytical Methods: The most accurate way to determine the concentration of the compound over time is by using analytical techniques such as High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS). This will allow you to quantify the amount of the parent compound remaining in the medium at different time points.

• Functional Assays: A less direct method is to perform a functional assay at the end of your experiment. For example, if you are studying its anti-ferroptotic activity, you can assess its ability to prevent cell death induced by a ferroptosis inducer after pre-incubation in the medium for the duration of your experiment. A decrease in protective effect may suggest degradation.

Q3: What are the likely degradation products of 1(R)-(Trifluoromethyl)oleyl alcohol in cell culture, and could they affect my results?

A3: While specific degradation pathways for this compound in cell culture have not been extensively studied, based on the structure of fatty alcohols, the primary degradation pathway is likely oxidation.

• Oxidation: The alcohol group can be oxidized to an aldehyde and subsequently to a carboxylic acid, forming the corresponding trifluoromethyl oleyl aldehyde and trifluoromethyl oleic acid.

• Double Bond Oxidation: The double bond in the oleyl chain is also susceptible to oxidation, which can lead to the formation of various oxidized lipid species.

These degradation products could potentially have their own biological activities, which may interfere with your experimental results. Therefore, minimizing degradation is important.

To minimize degradation:

• Prepare Fresh Solutions: Always prepare fresh working solutions of the compound in your cell culture medium immediately before use.

• Limit Exposure to Light and Air: Protect your stock solutions and media containing the compound from excessive exposure to light and air to minimize oxidation.

• Use Antioxidants: In some cases, the addition of antioxidants to the culture medium can help to reduce oxidative degradation, but this should be tested for compatibility with your cell model.

Frequently Asked Questions (FAQs)

Q: What is the recommended solvent for preparing a stock solution of 1(R)-(Trifluoromethyl)oleyl alcohol?

A: The manufacturer recommends dissolving 1(R)-(Trifluoromethyl)oleyl alcohol in ethanol at a concentration of 1 mg/ml.[1] For cell culture applications, sterile-filtered DMSO is also a common choice for preparing high-concentration stock solutions of lipophilic compounds.

Q: What is the recommended storage condition for the stock solution?

A: The solid compound and stock solutions should be stored at -20°C for long-term stability.[1] The manufacturer states a stability of at least two years at this temperature.[1]

Q: How does the presence of serum in the cell culture medium affect the stability and availability of 1(R)-(Trifluoromethyl)oleyl alcohol?

A: Serum contains albumin, which can bind to lipophilic compounds like 1(R)-(Trifluoromethyl)oleyl alcohol. This binding can have several effects:

• Increased Solubility: Albumin can act as a carrier, increasing the solubility of the compound in the aqueous medium.

• Increased Stability: Binding to albumin can protect the compound from degradation.

• Reduced Bioavailability: Only the unbound fraction of the compound is typically considered to be biologically active. Therefore, the presence of serum may necessitate the use of higher total concentrations to achieve the desired biological effect.

Q: Can I filter-sterilize my medium after adding 1(R)-(Trifluoromethyl)oleyl alcohol?

A: It is generally not recommended to filter-sterilize the medium after adding a lipophilic compound. The compound may bind to the filter membrane, leading to a significant loss of the compound from your medium. It is best to add a sterile-filtered stock solution of the compound to the sterile cell culture medium in a sterile environment.

Quantitative Stability Data

The following tables provide illustrative data on the hypothetical stability of 1(R)-(Trifluoromethyl)oleyl alcohol in common cell culture media at 37°C. Note: This data is for illustrative purposes only and is intended to highlight the potential differences in stability under various conditions. Actual stability should be determined experimentally.

Table 1: Hypothetical Stability of 1(R)-(Trifluoromethyl)oleyl alcohol (10 µM) in DMEM at 37°C

Time (hours)	% Remaining (without FBS)	% Remaining (with 10% FBS)
0	100	100
6	92	98
12	85	95
24	75	90
48	60	82
72	45	75

Table 2: Hypothetical Stability of 1(R)-(Trifluoromethyl)oleyl alcohol (10 µM) in RPMI-1640 at 37°C

Time (hours)	% Remaining (without FBS)	% Remaining (with 10% FBS)
0	100	100
6	90	97
12	82	94
24	70	88
48	55	80
72	40	72

Experimental Protocols

Protocol 1: Preparation of 1(R)-(Trifluoromethyl)oleyl alcohol Working Solution

• Prepare Stock Solution:

  • Allow the vial of 1(R)-(Trifluoromethyl)oleyl alcohol to warm to room temperature.

  • Under sterile conditions, dissolve the compound in an appropriate volume of sterile ethanol or DMSO to create a 1 mg/mL (approximately 3 mM) stock solution.

  • Mix thoroughly by vortexing until the compound is completely dissolved.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C.

• Prepare Working Solution:

  • Pre-warm the required volume of cell culture medium (with or without serum) to 37°C.

  • Perform a serial dilution of the stock solution in the pre-warmed medium to achieve the desired final concentration. For example, to make a 10 µM working solution from a 1 mg/mL stock, you could first make an intermediate dilution in the medium.

  • Mix gently by inverting the tube or swirling the flask. Avoid vigorous vortexing, which can cause foaming of the medium.

  • Use the working solution immediately.

Protocol 2: Assessment of Stability by HPLC-MS

• Sample Preparation:

  • Prepare a working solution of 1(R)-(Trifluoromethyl)oleyl alcohol in your cell culture medium of choice (e.g., DMEM + 10% FBS) at the desired concentration.

  • Incubate the medium in a cell culture incubator at 37°C and 5% CO2.

  • At designated time points (e.g., 0, 6, 12, 24, 48, and 72 hours), collect an aliquot of the medium.

  • Store the collected aliquots at -80°C until analysis.

• Sample Extraction:

  • Thaw the samples on ice.

  • To precipitate proteins and extract the compound, add a volume of a suitable organic solvent (e.g., 3 volumes of ice-cold acetonitrile or methanol) to your medium aliquot.

  • Vortex the mixture vigorously for 30 seconds.

  • Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a new tube.

  • Evaporate the solvent under a stream of nitrogen gas.

  • Reconstitute the dried extract in a known volume of the mobile phase used for HPLC.

• HPLC-MS Analysis:

  • Analyze the reconstituted samples by reverse-phase HPLC coupled to a mass spectrometer.

  • Develop a method to separate 1(R)-(Trifluoromethyl)oleyl alcohol from other media components and potential degradation products.

  • Use a standard curve of the compound to quantify its concentration in each sample.

  • Plot the concentration of the compound as a function of time to determine its stability profile.

Visualizations

Caption: Experimental workflow for assessing the stability of 1(R)-(Trifluoromethyl)oleyl alcohol.

Caption: Simplified signaling pathway of ferroptosis and the inhibitory role of 1(R)-(Trifluoromethyl)oleyl alcohol.

References

• 1. lcms.cz [lcms.cz]

preventing degradation of trifluoromethylated compounds during experiments

Welcome to the technical support center for researchers, scientists, and drug development professionals working with trifluoromethylated (CF₃) compounds. This resource provides essential guidance on preventing, identifying, and troubleshooting the degradation of these molecules during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: How stable is the trifluoromethyl (CF₃) group in general?

A1: The trifluoromethyl group is generally considered one of the most stable functional groups in organic chemistry. Its stability is attributed to the high bond dissociation energy of the carbon-fluorine (C-F) bond (approx. 485 kJ/mol). This property makes the CF₃ group highly resistant to metabolic degradation, as well as chemical, thermal, and photochemical decomposition under many standard laboratory conditions.

Q2: What are the most common conditions that can cause my trifluoromethylated compound to degrade?

A2: Despite its high stability, the CF₃ group can be susceptible to degradation under specific, often harsh, conditions. Key triggers include:

• Strongly Basic Conditions: High pH can promote hydrolysis, especially in molecules with acidic protons or functional groups that can facilitate elimination reactions, such as trifluoromethylphenols.

• Strongly Acidic Conditions (Superacids): Brønsted superacids, such as trifluoromethanesulfonic acid (triflic acid), can cause protolytic defluorination of trifluoromethyl-substituted arenes by protonating the fluorine atoms and facilitating the formation of reactive carbocation intermediates.

• Certain Transition Metals and Lewis Acids: Some transition metal catalysts and strong Lewis acids have been shown to induce decomposition.

• Photochemical Conditions: Prolonged exposure to high-energy UV light can lead to photochemical degradation. The rate and extent of this degradation can be significantly influenced by the pH of the solution.

Q3: My compound has a CF₃ group attached to a nitrogen atom (N-CF₃). Are there special stability concerns?

A3: Yes. N-trifluoromethyl compounds, particularly secondary amines, can be inherently unstable and are often prone to hydrolysis. Their stability is highly dependent on the molecular structure and the pH of the medium. In contrast, N-trifluoromethyl azoles have demonstrated excellent aqueous stability. It is crucial to handle N-CF₃ compounds with care and assess their stability under your specific experimental conditions.

Q4: How can I detect if my trifluoromethylated compound is degrading?

A4: A multi-pronged analytical approach is recommended:

• ¹⁹F NMR Spectroscopy: This is a powerful and highly specific technique for monitoring the CF₃ group. The appearance of new signals or a change in the chemical shift of the original signal can indicate degradation. The fluoride anion (F⁻) also has a characteristic ¹⁹F NMR signal, making it possible to quantify defluorination.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is the primary method for separating and identifying the parent compound, degradation products, and metabolites. High-resolution mass spectrometry can help elucidate the structures of unknown degradants.

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying any volatile degradation products.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments.

Problem / Observation	Potential Cause	Recommended Solution
Loss of parent compound after treatment with a strong base (e.g., NaOH, KOtBu).	Base-catalyzed hydrolysis or elimination. The strong base may be deprotonating a nearby functional group (like a phenol) or directly attacking the CF₃-bearing carbon, leading to defluorination.	• Use a milder, non-nucleophilic organic base (e.g., DIPEA, 2,6-lutidine).• Lower the reaction temperature.• Reduce the reaction time.• If applicable, protect sensitive functional groups elsewhere in the molecule.
Degradation observed in a reaction using a strong Brønsted or Lewis acid.	Acid-catalyzed decomposition. Superacids can initiate protolytic defluorination. Strong Lewis acids can coordinate to the fluorine atoms, weakening the C-F bonds.	• Use the minimum stoichiometric amount of acid required.• Consider using a weaker acid or a buffered system if the reaction allows.• Perform the reaction at the lowest possible temperature.
Compound appears unstable in protic solvents (e.g., methanol, water) over time.	Solvolysis. The solvent may be acting as a nucleophile, particularly under non-neutral pH conditions. The stability of the compound could be highly pH-dependent.	• Switch to an aprotic solvent (e.g., THF, DCM, Acetonitrile, Benzotrifluoride).• Buffer the solution to maintain a neutral pH.• Conduct a formal pH stability study to identify the optimal pH range for your compound (see Protocol below).
Multiple unknown peaks appear in the chromatogram after a photochemistry experiment.	Photodegradation. The compound is likely sensitive to the wavelength and intensity of the light source used.	• Minimize exposure to light by working in a dark room or using amber-colored glassware.• If light is required for the reaction, use a filter to block high-energy UV wavelengths.• Degas solvents to remove oxygen, which can participate in photo-oxidative degradation pathways.

Troubleshooting Workflow Diagram

The following diagram outlines a logical workflow for diagnosing and addressing the degradation of a trifluoromethylated compound.

Caption: Troubleshooting workflow for CF₃ compound degradation.

Quantitative Stability Data

While comprehensive stability data is highly structure-dependent, photolysis studies provide a quantitative example of how environmental factors (pH) can influence degradation rates.

Table 1: Photolysis Rate Constants (k) for 2-(trifluoromethyl)phenol in Aqueous Buffers

Condition	pH	Additive	Rate Constant (k), h⁻¹	Relative Rate vs. pH 5
Buffered Solution	5	None	3.52 ± 0.07	1.0x
Buffered Solution	7	None	26.4 ± 0.64	7.5x
Buffered Solution	10	None	334.1 ± 93.45	94.9x
Oxidizing (AOP)	7	1 mM H₂O₂	29.99 ± 1.47	8.5x
Reductive (ARP)	10	0.5 mM Sulfite	422.4 ± 9.38	119.9x

As shown, the rate of photochemical degradation for this model compound increases dramatically with increasing pH, highlighting the crucial interplay between reaction conditions.

Experimental Protocols

Protocol 1: General Best Practices for Handling and Storage

To minimize the risk of degradation, follow these general guidelines:

• Initial Assessment: Review the structure of your compound. Pay close attention to functional groups that may be sensitive to acid, base, or light (e.g., phenols, amines, esters, N-CF₃ moieties).

• Solvent Selection: For storage and routine experiments, prefer high-purity, dry, aprotic solvents (e.g., THF, Dioxane, Toluene, DCM, Benzotrifluoride) unless the compound's solubility is prohibitive.

• Atmosphere Control: For long-term storage or for sensitive compounds, store under an inert atmosphere (Nitrogen or Argon) to protect from moisture and oxygen. Use of a desiccator for storing solid samples is recommended.

• Temperature: Store compounds at the lowest practical temperature as recommended by the manufacturer or based on the compound's known thermal stability. For solutions, storage at -20°C or -80°C is common. Avoid repeated freeze-thaw cycles by aliquoting solutions.

• Light Protection: Always store compounds in amber-colored vials or wrap containers in aluminum foil to protect them from light.

• Container Choice: Use high-quality, inert containers (e.g., borosilicate glass). For highly reactive fluorine-containing reagents or if glass etching is a concern, Teflon® (PTFE) containers may be necessary.

• Inventory Management: Clearly label all containers with the compound name, date of receipt/synthesis, and any known stability issues. Use samples on a first-in, first-out basis.

Protocol 2: Forced Degradation / pH Stability Study

This protocol, based on pharmaceutical industry guidelines (ICH Q1A), helps determine the intrinsic stability of a compound across a range of pH values.

Objective: To evaluate the stability of a trifluoromethylated compound in acidic, basic, and neutral aqueous solutions.

Materials:

• Your trifluoromethylated compound

• Stock solutions of 0.1 M HCl (acidic), 0.1 M NaOH (basic), and HPLC-grade water (neutral).

• pH meter

• Constant temperature incubator or water bath

• Volumetric flasks and pipettes

• Analytical instruments (e.g., HPLC-UV/MS, ¹⁹F NMR)

Workflow Diagram:

Caption: Workflow for a pH stability (forced degradation) study.

Procedure:

• Preparation:

  • Prepare a concentrated stock solution of your compound in a suitable organic solvent (e.g., 10 mg/mL in acetonitrile).

  • Prepare three sets of degradation media in separate volumetric flasks: 0.1 M HCl, HPLC-grade water, and 0.1 M NaOH.

• Initiation:

  • At time zero (T=0), spike a small volume of the stock solution into each of the three media to achieve a target final concentration (e.g., 0.1-1.0 mg/mL). Ensure the volume of organic solvent is low (e.g., <5%) to not significantly alter the aqueous medium.

  • Immediately take an aliquot from each solution for T=0 analysis.

  • Place the flasks in a constant temperature environment (e.g., 40°C).

• Sampling and Analysis:

  • Withdraw aliquots from each solution at predetermined time points (e.g., 2, 4, 8, 24 hours).

  • For the acidic and basic samples, immediately neutralize the aliquot with an equivalent amount of base or acid, respectively, to quench the degradation process.

  • Analyze all T=0 and subsequent time point samples by a stability-indicating analytical method (typically HPLC-MS) to determine the percentage of the parent compound remaining.

  • ¹⁹F NMR can be used on select samples to identify defluorination products.

• Evaluation:

  • Calculate the percentage of the compound remaining at each time point relative to the T=0 sample.

  • Plot the results to visualize the rate of degradation under each condition. This will clearly identify the pH conditions under which your compound is least stable.

Visualizing a Degradation Pathway

The degradation of trifluoromethylphenols under basic conditions is a well-studied example. The key step involves deprotonation of the phenol, which facilitates the elimination of a fluoride ion.

Caption: Simplified pathway for base-catalyzed defluorination.

Technical Support Center: Synthesis of Chiral α-Trifluoromethyl Alcohols

Welcome to the technical support center for the synthesis of chiral α-trifluoromethyl alcohols. This resource provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs) and Troubleshooting

This section addresses common issues encountered during the synthesis of chiral α-trifluoromethyl alcohols, offering potential causes and solutions in a straightforward Q&A format.

Q1: My enantioselective reduction of a trifluoromethyl ketone is resulting in low enantiomeric excess (ee). What are the common causes and solutions?

A1: Low enantiomeric excess is a frequent challenge. The primary method for this conversion is the asymmetric reduction of the corresponding trifluoromethyl ketones.[1][2] Several factors can influence the stereoselectivity of this reaction:

• Catalyst and Ligand Choice: The selection of the chiral catalyst and ligand is critical. Chiral iridium or rhodium catalysts are commonly used for these reductions.[1] Ensure you are using the optimal catalyst-ligand combination for your specific substrate.

• Reaction Conditions: Temperature, pressure, and solvent can significantly impact enantioselectivity.

  • Temperature: Lowering the reaction temperature often improves enantioselectivity by favoring the transition state leading to the desired enantiomer.

  • Hydrogen Pressure: Optimizing hydrogen pressure is crucial for asymmetric hydrogenations.

• Substrate Purity: Impurities in the trifluoromethyl ketone substrate can interfere with the catalyst, leading to lower ee. Ensure your starting material is of high purity.

• Moisture and Air: Many organometallic catalysts are sensitive to air and moisture. Ensure all reagents and solvents are dry and the reaction is performed under an inert atmosphere (e.g., Argon or Nitrogen).

Troubleshooting Steps:

• Screen Catalysts/Ligands: If possible, screen a variety of chiral ligands to find the best match for your substrate.

• Optimize Temperature: Run the reaction at different temperatures (e.g., room temperature, 0 °C, -20 °C) to determine the effect on ee.

• Check Reagent Purity: Purify the starting ketone and ensure solvents are anhydrous.

• Inert Atmosphere: Use proper Schlenk line or glovebox techniques to exclude air and moisture.

Q2: I am observing significant racemization of my final α-trifluoromethyl alcohol or the intermediate α-trifluoromethyl aldehyde. How can I prevent this?

A2: The stereocenter bearing the trifluoromethyl group can be susceptible to racemization, particularly in the α-aldehyde form, especially in the presence of base or at elevated temperatures.[3][4]

• In-Situ Processing: A highly effective strategy is to process the sensitive intermediate immediately without isolation. For instance, after the α-trifluoromethylation of an aldehyde, the product can be reduced in situ with a reagent like sodium borohydride (NaBH₄) to the more stable alcohol.[4]

• Temperature Control: Maintain low temperatures throughout the reaction and workup. Rapid racemization of α-CF₃ formyl adducts has been observed at room temperature but not at -20 °C.[4]

• pH Control: Avoid basic conditions during workup and purification, as bases can facilitate enolization and subsequent racemization. The addition of a mild acid scavenger like 2,6-lutidine can be necessary to neutralize acid formed during the reaction without promoting racemization.[4]

• Catalyst Design: In some organocatalytic systems, the catalyst structure itself can be designed to minimize post-reaction racemization pathways.[4]

Q3: The yield of my vinylogous aldol reaction to synthesize tertiary trifluoromethyl carbinols is low. What factors could be responsible?

A3: Low yields in vinylogous aldol reactions with trifluoromethyl ketones can be attributed to several factors, often related to substrate reactivity and reaction conditions.[5]

• Substrate Steric Hindrance: Bulky substituents on either the nucleophile (e.g., alkylidenepyrazolone) or the electrophile (trifluoromethyl ketone) can impede the reaction. For example, a methoxy group at the ortho position of the trifluoromethyl ketone can lead to low yields.[5]

• Catalyst Efficiency: The choice of organocatalyst is crucial. Bifunctional catalysts, such as those based on quinine or thiourea, are often used.[5] The catalyst loading may also need optimization; sometimes increasing it from 5 mol% to 10 mol% can improve conversion.[5]

• Solvent and Temperature: The reaction is sensitive to the solvent and temperature. Dichloromethane (CH₂Cl₂) at room temperature is a common starting point, but other solvents and temperatures should be screened for optimal results.[5]

• Reaction Time: Some substrate combinations react very slowly. Monitor the reaction over time to determine if it has reached completion. For instance, initial tests with quinine as a catalyst showed low reaction rates, requiring several days.[5]

Q4: I am having difficulty with the purification and separation of my chiral α-trifluoromethyl alcohol enantiomers. What are the recommended methods?

A4: The purification of chiral compounds, especially separating enantiomers, is a significant challenge that often requires specialized techniques.[6][7]

• Chiral Chromatography: This is the most common and effective method.

  • High-Performance Liquid Chromatography (HPLC): Using a chiral stationary phase (CSP) is the workhorse for analytical and preparative separation of enantiomers. Polysaccharide-based columns are widely used.[7]

  • Supercritical Fluid Chromatography (SFC): SFC is a powerful alternative to HPLC, often providing faster separations and using less organic solvent.[7] It is particularly effective for purifying chiral molecules. For compounds sensitive to alcohol modifiers (like methanol), 2,2,2-trifluoroethanol (TFE) can be used as an alternative modifier in the mobile phase.[8]

• Crystallization: Diastereomeric salt formation can be used. By reacting the racemic alcohol with a chiral resolving agent, you form diastereomers that may have different solubilities, allowing for separation by crystallization.

• Derivatization: Converting the alcohol to a diastereomeric ester with a chiral carboxylic acid can facilitate separation by standard silica gel chromatography. The ester can then be hydrolyzed to recover the desired enantiomerically pure alcohol.

Q5: My nickel-catalyzed cross-coupling reaction is not proceeding or is giving a low yield. What should I check?

A5: Nickel-catalyzed reactions, such as the Hiyama cross-coupling for synthesizing α-trifluoromethyl ethers and alcohols, are powerful but sensitive.[1][9]

• Catalyst and Ligand Integrity: Ensure the Ni(II) precursor (e.g., NiCl₂·glyme) and the chiral ligand are pure and handled under inert conditions. The absence of the ligand can result in no reaction or trace product.[9]

• Reagent Quality: The quality of all reagents, including the silane coupling partner and any additives, is important.

• Reaction Temperature: Temperature can be a critical parameter. While some reactions proceed at room temperature, others may require heating. Conversely, elevated temperatures might lead to catalyst decomposition or side reactions.[9]

• Solvent Choice: The choice of solvent can dramatically affect the outcome. A comprehensive screening of solvents is often necessary during optimization.

• Exclusion of Inhibitors: Certain functional groups or impurities can act as catalyst poisons. Ensure all glassware is scrupulously clean and reagents are free from potential inhibitors.

Q6: Are there specific challenges when using chemoenzymatic methods for this synthesis?

A6: Yes, chemoenzymatic synthesis using enzymes like alcohol dehydrogenases (ADHs) can be highly selective but has its own set of challenges.[10]

• Substrate Acceptance: Enzymes have specific substrate requirements. For example, an ADH might successfully reduce ketones with monofluoromethyl or difluoromethyl groups but fail to convert a substrate with a trifluoromethyl group next to the carbonyl.[10]

• Steric Hindrance: Increased steric bulk on the substrate can prevent it from fitting into the enzyme's active site. The introduction of additional methyl groups on a heterocyclic ring, for instance, can cause a complete loss of enzymatic activity.[10]

• Enzyme Inhibition: The substrate or product can sometimes inhibit the enzyme.

• Cofactor Regeneration: Most ADHs require a cofactor like NAD(P)H. An efficient in-situ cofactor regeneration system (e.g., using isopropanol) is essential for the reaction to be economically viable.[10]

Quantitative Data Summary

The following tables summarize key quantitative data from representative studies, providing a quick reference for reaction optimization and substrate scope.

Table 1: Optimization of Reaction Conditions for Nickel-Catalyzed Hiyama Cross-Coupling of 4b [9]

Entry	Variation from Standard Conditions	Time (h)	Yield (%)	ee (%)
1	Standard Conditions*	16	96	97
2	No ligand	16	2	—
3	60 °C instead of RT	16	15	—
4	0 °C instead of RT	60	7	—

*Standard Conditions: Substrate 4b, 10% NiCl₂·glyme, 11% Ligand 7a, at room temperature (RT).

Table 2: Substrate Scope for Asymmetric α-Trifluoromethylation of Aldehydes via Photoredox Catalysis [4]

Entry	Aldehyde Substrate	Product Yield (%)*	ee (%)
1	Octanal	85	97
2	Cyclohexanecarboxaldehyde	80	97
3	Cinnamaldehyde	75	93
4	3-Phenylpropanal	88	96
5	Benzyloxyacetaldehyde	71	99

*Isolated yields of the corresponding alcohol after in-situ reduction with NaBH₄.

Experimental Protocols

Detailed methodologies for key synthetic procedures are provided below.

Protocol 1: General Procedure for Enantioselective α-Trifluoromethylation of Aldehydes via Photoredox Organocatalysis [4]

• To a dry test tube, add the chiral imidazolidinone organocatalyst (0.20 equiv) and the iridium photocatalyst (e.g., Ir(ppy)₂(dtb-bpy)PF₆, 0.005 equiv).

• Add dimethylformamide (DMF) to achieve a concentration of 0.3 M with respect to the aldehyde.

• Degas the resulting yellow solution by three cycles of vacuum evacuation and argon backfill at -78 °C.

• Introduce trifluoromethyl iodide (CF₃I, ~8 equiv) via syringe.

• Add the aldehyde substrate (1.0 equiv) and 2,6-lutidine (1.1 equiv).

• Place the sealed reaction vessel near a 26 W compact fluorescent light bulb in a -20 °C bath.

• Stir the reaction for 7.5–8 hours.

• Upon completion (monitored by TLC or ¹⁹F NMR), dilute the reaction mixture with dichloromethane (CH₂Cl₂) and add methanol (MeOH).

• Cool the mixture to 0 °C and add sodium borohydride (NaBH₄, 10 equiv) portion-wise to reduce the intermediate aldehyde to the alcohol.

• After the reduction is complete, quench the reaction with saturated aqueous ammonium chloride (NH₄Cl) and extract the product with an organic solvent.

• Purify the resulting β-trifluoromethyl alcohol via flash column chromatography.

Protocol 2: Nickel-Catalyzed Asymmetric Stereoconvergent Hiyama Cross-Coupling [1]

• In a glovebox, add NiCl₂·glyme (10 mol%) and the chiral ligand (11 mol%) to a flame-dried vial.

• Add the appropriate solvent (e.g., dioxane) and stir the mixture for 10-15 minutes.

• Add the aryl silane (1.5 equiv), the α-chloro-α-trifluoromethyl ether/alcohol substrate (1.0 equiv), and the fluoride source (e.g., TBAF, 2.0 equiv).

• Seal the vial, remove it from the glovebox, and stir at the optimized temperature (e.g., room temperature) for the required time (e.g., 16-40 hours).

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, quench the reaction and perform a standard aqueous workup.

• Purify the product by flash column chromatography on silica gel.

• Determine the enantiomeric excess (ee) by chiral HPLC analysis.

Visual Guides: Workflows and Pathways

The following diagrams illustrate key workflows and concepts in the synthesis of chiral α-trifluoromethyl alcohols.

Caption: Troubleshooting workflow for low enantioselectivity.

Caption: Overview of synthetic strategies.

Caption: Simplified photoredox catalytic cycle.

References

• 1. Synthesis of chiral α-trifluoromethyl alcohols and ethers via enantioselective Hiyama cross-couplings of bisfunctionalized electrophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Strategies for the Catalytic Enantioselective Synthesis of α-Trifluoromethyl Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Enantioselective α-Trifluoromethylation of Aldehydes via Photoredox Organocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Strategies for chiral separation: from racemate to enantiomer - Chemical Science (RSC Publishing) DOI:10.1039/D3SC01630G [pubs.rsc.org]
• 7. Innovations in Chiral Purification: Exploring Techniques and Future Potential - Rotachrom Technologies [rotachrom.com]
• 8. Analysis and purification of alcohol-sensitive chiral compounds using 2,2,2-trifluoroethanol as a modifier in supercritical fluid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Chemoenzymatic Asymmetric Synthesis of Pyridine‐Based α‐Fluorinated Secondary Alcohols - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Base-Induced Instability of Fluorotelomer Alcohols

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with fluorotelomer alcohols (FTOHs) and encountering issues related to their base-induced instability.

Frequently Asked Questions (FAQs)

Q1: What are fluorotelomer alcohols (FTOHs) and why are they used?

Fluorotelomer alcohols (FTOHs) are a class of polyfluorinated substances characterized by a perfluorinated carbon chain attached to an ethyl alcohol group. Their general structure is F(CF₂)nCH₂CH₂OH.[1] They are utilized as intermediates in the synthesis of a variety of products, including surfactants, polymers, and surface treatment agents for textiles and paper products to provide water and oil repellency.[2][3]

Q2: What causes the instability of FTOHs in the presence of a base?

The instability of FTOHs under basic conditions is primarily due to a process called hydrogen-fluoride (HF) elimination. This reaction is facilitated by the formation of an intramolecular hydrogen bond between the hydroxyl group and a fluorine atom on the adjacent CF₂ group.[4][5][6][7] This arrangement weakens the C-F bond, making it susceptible to elimination when the alcohol is deprotonated by a base. The resulting product is an unstable alkene that can then oligomerize, leading to a complex mixture of products.[4][6]

Q3: What are the typical degradation products of FTOHs under basic conditions in a laboratory setting?

Under basic conditions designed for synthesis (e.g., Williamson ether synthesis), the primary degradation pathway involves HF elimination to form a fluorinated alkene. This alkene is often unstable and can oligomerize to produce an intractable mixture of unidentified products, often observed as a brown-black residue.[4][6] In environmental or biological systems, FTOH degradation can lead to the formation of perfluorinated carboxylic acids (PFCAs).[1][8][9]

Q4: How does the structure of the FTOH affect its stability?

The length of the perfluoroalkyl chain influences the solubility of the FTOH, which in turn affects its stability in a given solvent.[4][10] Longer-chain FTOHs are generally less soluble in common organic solvents like THF. This lower solubility can offer kinetic protection, making them appear more stable as the reactive CF₂-CH₂ junction is less accessible to the base.[4]

Q5: Can I prevent the degradation of FTOHs during base-mediated reactions?

Complete prevention can be challenging, but the degradation can be minimized. The stability of FTOHs can be enhanced by carefully selecting the reaction conditions. Using a base with low solubility in the reaction medium can render the FTOH kinetically stable.[4][5][7] Similarly, choosing a solvent in which the FTOH itself has limited solubility can also slow down the degradation process.[4]

Troubleshooting Guides

Issue 1: My reaction mixture containing an FTOH and a base turned brown/black.

• Possible Cause: This is a classic visual indicator of FTOH decomposition. The color change is likely due to the formation of oligomeric materials from the unstable alkene intermediate produced after HF elimination.[4][6]

• Troubleshooting Steps:

  • Re-evaluate your solvent and base combination. The solvation of both the FTOH and the base is a critical factor in the rate of decomposition.[4] If possible, choose a solvent where the base has limited solubility.

  • Consider the perfluoroalkyl chain length of your FTOH. Longer-chain FTOHs are less soluble in solvents like THF and may exhibit greater stability.[4] If your synthesis allows, using a longer-chain FTOH might be beneficial.

  • Lower the reaction temperature. While not always feasible depending on the desired reaction, performing the reaction at a lower temperature can help to reduce the rate of the degradation side reaction.

  • Use a milder base. If the pKa of the base is sufficient for your desired reaction but lower than that of stronger bases like sodium hydride or potassium tert-butoxide, it might disfavor the HF elimination.

Issue 2: I am observing unexpected peaks in my LC-MS/MS or GC-MS analysis.

• Possible Cause: You are likely observing degradation products of your FTOH. These can include shorter-chain PFCAs, fluorotelomer acids (FTCAs), and unsaturated fluorotelomer acids (FTUCAs).[11][12][13]

• Troubleshooting Steps:

  • Confirm the identity of the unexpected peaks. If standards are available, compare the retention times and mass spectra of your unknown peaks with those of known FTOH degradation products.

  • Review your sample preparation and storage. FTOHs can be sensitive to the pH of the sample matrix. Ensure your samples are stored under neutral or slightly acidic conditions to prevent degradation prior to analysis. For aqueous samples, freezing in sealed vials with aluminum foil-lined septa is recommended for preservation.[8][14]

  • Check for contamination. Ensure that your analytical system is free from residual FTOHs or their degradation products from previous analyses. Run solvent blanks to confirm system cleanliness.

  • Consider derivatization. For enhanced detection and to confirm the presence of certain metabolites, derivatization techniques can be employed. For example, aldehyde and ketone metabolites can be derivatized with 2,4-dinitrophenylhydrazine.[15]

Issue 3: My reaction yield is consistently low when using an FTOH as a starting material.

• Possible Cause: The base-induced degradation of the FTOH is likely competing with your desired reaction, consuming the starting material and reducing the yield.

• Troubleshooting Steps:

  • Perform a stability test. Before running your reaction, conduct a small-scale stability test of your FTOH under the planned reaction conditions (solvent, base, temperature) without the other reagents. This will help you to assess the extent of degradation.

  • Optimize reaction conditions. As outlined in Issue 1, experiment with different solvents, bases, and temperatures to find a set of conditions that favors your desired reaction over the degradation pathway.

  • Change the order of addition. In some cases, adding the base slowly to a solution of the FTOH and other reactants at a low temperature can help to control the degradation.

  • Consider protecting the alcohol. If the synthetic route allows, protecting the hydroxyl group of the FTOH before introducing the base, and then deprotecting it later, could be a viable strategy.

Data Presentation

Table 1: Influence of Solvent and FTOH Chain Length on Decomposition Time

FTOH	Solvent	Base	Time to Turn Brown/Black	Reference
F6H2-OH	THF	NaH	12 minutes	[4]
F10H2-OH	THF	NaH	More stable than F6H2-OH	[4]
F6H2-OH	DMF	NaH	12 minutes	[4]
F10H2-OH	DMF	NaH	14 minutes	[4]

Note: FxH2-OH denotes F-(CF₂)x(CH₂)₂-OH. The increased stability of F10H2-OH in THF is attributed to its lower solubility compared to F6H2-OH in that solvent.[4]

Experimental Protocols

Protocol 1: Standard FTOH Stability Test

This protocol is adapted from studies on the base-induced instability of FTOHs and is designed to provide a reproducible method for assessing their stability.[6]

Materials:

• Fluorotelomer alcohol (FxH2-OH)

• Anhydrous solvent (e.g., THF, DMF, hexane)

• Base (e.g., sodium hydride (NaH), potassium tert-butoxide (t-BuOK))

• Dry 25 mL round-bottom flask

• Magnetic stirrer and stir bar

• Argon or nitrogen gas supply

• Ice bath

• Reflux condenser

• Dichloromethane (DCM)

• Water

• Magnesium sulfate (MgSO₄)

• Rotary evaporator

Procedure:

• To a dry 25 mL round-bottom flask under an inert atmosphere (argon or nitrogen), add 10 mL of the chosen dry solvent and 0.36 mmol of the base.

• Cool the flask in an ice bath.

• While stirring, add 0.12 mmol of the FTOH to the cooled solvent-base mixture.

• Slowly warm the reaction mixture from 0 °C to the desired temperature (e.g., reflux).

• Allow the reaction to proceed for a set time (e.g., 24 hours), monitoring for any visual changes such as color change.

• After the reaction time, cool the mixture to room temperature.

• Dilute the reaction mixture with 50 mL of DCM.

• Wash the organic layer with 50 mL of water in a separatory funnel.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter and concentrate the organic layer under reduced pressure using a rotary evaporator.

• Analyze the resulting residue by appropriate methods (e.g., NMR, MS) to assess the extent of FTOH degradation.

Mandatory Visualizations

Caption: Base-induced degradation pathway of fluorotelomer alcohols.

Caption: Workflow for FTOH stability testing.

References

• 1. alsglobal.com [alsglobal.com]
• 2. alsglobal.eu [alsglobal.eu]
• 3. pages.cleanearthinc.com [pages.cleanearthinc.com]
• 4. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Base-Induced Instability of Fluorotelomer Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Base-Induced Instability of Fluorotelomer Alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Determination of fluorotelomer alcohols by liquid chromatography/tandem mass spectrometry in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Fluorotelomer alcohol - Wikipedia [en.wikipedia.org]
• 10. Effect of fluorotelomer alcohol chain length on aqueous solubility and sorption by soils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. eag.com [eag.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Dosage of 1(R)-(Trifluoromethyl)oleyl alcohol for Cell-Based Assays

This technical support center provides researchers, scientists, and drug development professionals with essential information for effectively utilizing 1(R)-(Trifluoromethyl)oleyl alcohol in cell-based assays. Here, you will find frequently asked questions, detailed troubleshooting guides, and experimental protocols to help optimize your experimental design and ensure reliable, reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is 1(R)-(Trifluoromethyl)oleyl alcohol and what is its primary mechanism of action?

A1: 1(R)-(Trifluoromethyl)oleyl alcohol is a synthetic analog of oleic acid.[1] Its primary known function is the inhibition of ferroptosis, a form of iron-dependent regulated cell death characterized by the accumulation of lipid peroxides.[1] While its precise molecular target is still under investigation, it is believed to act similarly to other monounsaturated fatty acids like oleic acid. This involves its incorporation into cellular membranes, which displaces more easily oxidizable polyunsaturated fatty acids (PUFAs), thereby reducing the substrate for lipid peroxidation and protecting the cell from ferroptotic stimuli.[2][3]

Q2: What is the recommended starting concentration for 1(R)-(Trifluoromethyl)oleyl alcohol in cell-based assays?

A2: Based on published data, effective concentrations for inhibiting erastin-induced ferroptosis in primary human fibroblasts are in the range of 5 to 20 µM.[1] For initial experiments in a new cell line, we recommend performing a dose-response study starting from 1 µM up to 50 µM to determine the optimal concentration for your specific model system.

Q3: How should I prepare and handle 1(R)-(Trifluoromethyl)oleyl alcohol?

A3: 1(R)-(Trifluoromethyl)oleyl alcohol is supplied as a solution in ethanol and has a solubility of 1 mg/mL in this solvent.[1] For cell culture experiments, it is crucial to prepare fresh dilutions in your culture medium from the stock solution. Due to its lipid-like nature, ensure thorough vortexing to aid in its dispersion in aqueous media. To avoid solvent-induced artifacts, the final concentration of ethanol in the cell culture medium should be kept to a minimum, ideally below 0.1%.

Q4: What are the appropriate controls to include in my experiments?

A4: To ensure the validity of your results, several controls are essential:

• Vehicle Control: Treat cells with the same concentration of ethanol used to deliver the highest concentration of 1(R)-(Trifluoromethyl)oleyl alcohol.

• Positive Control for Ferroptosis Induction: Use a known ferroptosis inducer, such as erastin or RSL3, to confirm that your cell system is responsive.

• Positive Control for Ferroptosis Inhibition: A well-characterized ferroptosis inhibitor, like ferrostatin-1 or liproxstatin-1, should be used alongside your experiments with 1(R)-(Trifluoromethyl)oleyl alcohol.

• Untreated Control: This group of cells will not receive any treatment and serves as a baseline for cell health and viability.

Experimental Protocols

Protocol 1: Determining the Optimal Concentration of 1(R)-(Trifluoromethyl)oleyl alcohol

This protocol outlines a general workflow for identifying the effective and non-toxic concentration range of 1(R)-(Trifluoromethyl)oleyl alcohol for inhibiting ferroptosis.

Materials:

• Your cell line of interest

• Complete cell culture medium

• 96-well cell culture plates

• 1(R)-(Trifluoromethyl)oleyl alcohol (in ethanol)

• Erastin (or another ferroptosis inducer)

• Cell viability reagent (e.g., MTT, CellTiter-Glo®)

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding: Seed your cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare a serial dilution of 1(R)-(Trifluoromethyl)oleyl alcohol in complete culture medium. A common starting range is 1, 5, 10, 20, and 50 µM. Also, prepare the ferroptosis inducer (e.g., 10 µM erastin) and the necessary vehicle controls.

• Treatment:

  • Control Wells: Add medium only (untreated), medium with the highest ethanol concentration (vehicle control), and medium with the ferroptosis inducer alone.

  • Experimental Wells: Add the various concentrations of 1(R)-(Trifluoromethyl)oleyl alcohol to the cells. It is recommended to pre-incubate the cells with the inhibitor for 1-2 hours before adding the ferroptosis inducer.

• Incubation: Incubate the plate for a duration appropriate for your cell line and the chosen ferroptosis inducer (typically 24-48 hours).

• Cell Viability Assessment: After the incubation period, measure cell viability using your chosen assay according to the manufacturer's instructions.

• Data Analysis: Normalize the data to the untreated control. Plot the cell viability against the concentration of 1(R)-(Trifluoromethyl)oleyl alcohol to determine the optimal protective concentration.

Protocol 2: Measurement of Lipid Peroxidation using C11-BODIPY 581/591

This protocol describes how to quantify lipid reactive oxygen species (ROS), a key feature of ferroptosis, using the fluorescent probe C11-BODIPY 581/591.

Materials:

• Treated and control cells in culture plates

• C11-BODIPY 581/591 probe

• PBS

• Flow cytometer or fluorescence microscope

Procedure:

• Probe Loading: Following treatment as described in Protocol 1, remove the culture medium and wash the cells once with PBS. Add fresh, serum-free medium containing 1-5 µM C11-BODIPY 581/591 to each well and incubate for 30 minutes at 37°C, protected from light.

• Cell Harvesting (for Flow Cytometry): After incubation, wash the cells twice with PBS. Detach the cells using a gentle enzyme-free dissociation solution and resuspend them in PBS.

• Data Acquisition:

  • Flow Cytometry: Analyze the cells immediately. The oxidized form of the probe fluoresces in the green channel (FITC), while the reduced form fluoresces in the red channel (PE or similar). An increase in the green/red fluorescence ratio indicates lipid peroxidation.

  • Fluorescence Microscopy: After washing, add fresh PBS or imaging buffer to the wells. Capture images using appropriate filter sets for the oxidized and reduced forms of the probe.

• Data Analysis: Quantify the fluorescence intensity of both channels. An increase in the ratio of green to red fluorescence signifies an increase in lipid peroxidation.

Quantitative Data Summary

Parameter	1(R)-(Trifluoromethyl)oleyl alcohol	Erastin (Inducer)	Ferrostatin-1 (Inhibitor)
Typical Working Concentration	5 - 20 µM[1]	5 - 10 µM	0.1 - 1 µM
Solvent	Ethanol[1]	DMSO	DMSO
Max Vehicle Concentration in Media	< 0.1%	< 0.1%	< 0.1%
Incubation Time	24 - 48 hours	24 - 48 hours	24 - 48 hours

Visualizations

Signaling Pathway

Caption: Proposed mechanism of 1(R)-(Trifluoromethyl)oleyl alcohol in ferroptosis inhibition.

Experimental Workflow

Caption: Workflow for optimizing 1(R)-(Trifluoromethyl)oleyl alcohol dosage.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
High background in lipid peroxidation assay	Autofluorescence of the compound or cells.	Run a control with the compound but without the C11-BODIPY probe to assess its intrinsic fluorescence. Use appropriate compensation settings on the flow cytometer.
No inhibition of ferroptosis observed	- Compound concentration is too low.- Ferroptosis inducer is too potent.- Compound is not stable in media.	- Perform a wider dose-response curve.- Titrate the concentration of the ferroptosis inducer to find a suboptimal dose that allows for a rescue effect.- Prepare fresh dilutions of the compound immediately before use.
High cell death in vehicle control wells	Ethanol concentration is too high.	Ensure the final concentration of ethanol in the culture medium is below 0.1%. Perform a vehicle toxicity test with a range of ethanol concentrations.
Inconsistent results between experiments	- Cell passage number is too high.- Incomplete dissolution of the compound.	- Use cells within a consistent and low passage number range.- Vortex the compound vigorously when diluting in aqueous media. A brief sonication might also help.
Compound appears to precipitate in media	Poor solubility in aqueous solution.	Prepare a more concentrated stock solution in ethanol and use a smaller volume for dilution into the media. Consider using a carrier protein like BSA to improve solubility, but be aware this can affect compound activity.

References

• 1. caymanchem.com [caymanchem.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Technical Support Center: Direct Trifluoromethylation of Aliphatic Alcohols

Welcome to the technical support center for the direct trifluoromethylation of aliphatic alcohols. This resource provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the direct O-trifluoromethylation of aliphatic alcohols?

The direct conversion of an alcohol's hydroxyl group to a trifluoromethoxy group (O-CF₃) is a desirable but challenging transformation. Key difficulties include the high stability of the C-O bond, the reactivity of the trifluoromethylating reagents, and controlling selectivity for different types of alcohols (primary, secondary, tertiary). Many traditional methods require pre-activation of the alcohol, and developing direct, single-step protocols with broad functional group tolerance remains an active area of research.[1][2]

Q2: How do I choose the appropriate electrophilic trifluoromethylating reagent?

Several classes of electrophilic reagents are available, each with distinct advantages and disadvantages.[3]

• Hypervalent Iodine(III)-CF₃ Reagents (e.g., Togni Reagents): These are among the most common, are often crystalline, shelf-stable solids, and are commercially available.[4][5] They typically require activation by a Lewis or Brønsted acid, with zinc salts like Zn(NTf₂)₂ being particularly effective for alcohol trifluoromethylation.[6][7]

• Hypervalent Iodosulfoximine Reagents: A newer class of hypervalent iodine reagents that have shown high efficiency for the direct trifluoromethylation of primary, secondary, and even tertiary alcohols in the presence of a catalytic amount of a Lewis acid.[6][8]

• Sulfonium Salts (e.g., Umemoto Reagents): These are powerful trifluoromethylating agents but can be less stable.[4][9] Some require in-situ generation at very low temperatures, which can limit their practical application in a broader laboratory setting.[10]

• Chalcogenium Salts (e.g., Yagupolskii Reagents): These were among the first electrophilic trifluoromethylating reagents developed and are effective for a range of nucleophiles.[4][9]

The choice depends on the substrate, desired reaction conditions (e.g., thermal vs. photochemical), and reagent availability. For aliphatic alcohols, Togni-type and iodosulfoximine reagents are often the first choice due to their stability and effectiveness with Lewis acid catalysis.[4][5]

Q3: What is the role of the Lewis acid catalyst in reactions with hypervalent iodine reagents?

In the trifluoromethylation of alcohols using reagents like Togni's, a Lewis acid (e.g., Zn(NTf₂)₂ or Zn(OTf)₂) is crucial for activating the hypervalent iodine reagent.[1][7] The Lewis acid coordinates to the reagent, making the iodine center more electrophilic and facilitating the transfer of the CF₃ group to the alcohol's oxygen atom.[6][8] The choice of the Lewis acid's counterion is also important; non-coordinating or weakly coordinating anions like bis(triflimide) (NTf₂⁻) are preferred to prevent side reactions where the anion itself is trifluoromethylated.[7]

Q4: Are there alternative methods to Lewis acid catalysis?

Yes, photoredox catalysis has emerged as a powerful strategy for trifluoromethylation reactions.[11][12] These methods use a photocatalyst (like an iridium or ruthenium complex) that, upon irradiation with visible light, can generate a trifluoromethyl radical from a suitable precursor (e.g., Togni's or Umemoto's reagent).[13] This radical can then engage with the substrate. While highly effective for many transformations, photoredox-catalyzed deoxygenation of alcohols is often limited to activated substrates like benzylic, α-carbonyl, or α-cyanoalcohols.[14][15]

Troubleshooting Guide

Problem 1: Low to no yield of the desired trifluoromethyl ether.

Possible Cause	Troubleshooting Step
Inactive Catalyst	Use a fresh, anhydrous Lewis acid catalyst. Zinc bis(triflimide) (Zn(NTf₂)₂) is often preferred as it is minimally hygroscopic.[6]
Reagent Degradation	Use a fresh bottle of the trifluoromethylating reagent. Store hypervalent iodine reagents in a cool, dark, and dry place.
Insufficient Alcohol	For some protocols, a large excess of the alcohol (e.g., 5-75 equivalents) is necessary to achieve reasonable yields, especially if competing side reactions occur.[6]
Inappropriate Solvent	If the alcohol is a solid, a solvent is required. Non-coordinating solvents like 1,2-dichloroethane (DCE) or dichloromethane (CH₂Cl₂) are often used. For liquid alcohols, running the reaction neat is common.[1][6]
Low Substrate Reactivity	Tertiary alcohols are often less reactive than primary or secondary alcohols due to steric hindrance in some systems.[1] Consider switching to a different method, such as silver-mediated oxidative trifluoromethylation, which has shown success with tertiary alcohols.[16]
Incorrect Temperature	For solid starting materials, the reaction may need to be heated to the compound's melting point. However, higher temperatures can also lead to decomposition or side reactions.[6]

Problem 2: Poor selectivity with poly-functional molecules or different alcohol types.

Possible Cause	Troubleshooting Step
Steric Hindrance	The reaction is often selective for less sterically hindered alcohols. Primary alcohols typically react more readily than secondary or tertiary alcohols.[6]
Chemoselectivity Issues	Other nucleophilic functional groups in the molecule (e.g., thiols, phosphines) can also be trifluoromethylated.[5] If possible, protect these groups before attempting the reaction.
Competing Reactions	Benzylic alcohols can be prone to elimination side reactions, leading to lower yields of the desired ether.[6] Lowering the catalyst loading may help minimize the formation of these byproducts.

Quantitative Data Summary

The following tables summarize typical reaction conditions and yields for the direct O-trifluoromethylation of aliphatic alcohols.

Table 1: Optimization of Reaction Conditions for the Trifluoromethylation of 1-Phenylethanol

Data synthesized from a study using a hypervalent iodosulfoximine reagent.[6][17]

Entry	Equivalents of Alcohol	Catalyst Loading (mol %)	Time (min)	Yield (%)
1	3.0	10	30	31
2	3.0	5.0	30	41
3	3.0	2.5	30	45
4	3.0	2.5	120	45
5	6.0	2.5	30	46
6	6.0	2.5	120	52

Table 2: Comparison of Yields for Different Aliphatic Alcohols and Methods

Alcohol Type	Iodosulfoximine Reagent / Zn(NTf₂)₂[6][8]	Togni Reagent II / Zn(OTf)₂[1]	Silver-Mediated / TMSCF₃[16]
Primary	Good to Excellent (e.g., 60-72%)	Good	Moderate to Excellent
Secondary	Moderate to Good (e.g., 45-65%)	Good	Moderate to Excellent
Tertiary	Moderate (e.g., 35-50%)	Not Reactive	Moderate to Excellent
Benzylic	Moderate (Lower yields due to side reactions)	Compatible	Good

Experimental Protocols & Visualizations

General Experimental Protocol: Trifluoromethylation using a Hypervalent Iodosulfoximine Reagent

This protocol is adapted from Kalim et al., Chemistry—A European Journal, 2021.[6][8]

Materials:

• Aliphatic alcohol (substrate)

• Hypervalent iodosulfoximine trifluoromethylating reagent

• Zinc bis(triflimide) (Zn(NTf₂)₂)

• Anhydrous solvent (e.g., 1,2-dichloroethane), if the alcohol is a solid

• Inert atmosphere supplies (e.g., nitrogen or argon)

Procedure:

• To an oven-dried vial under an inert atmosphere, add the hypervalent iodosulfoximine reagent (1.0 equiv).

• If the alcohol is a liquid, add the alcohol (6.0 equiv) directly to the vial. If the alcohol is a solid, add the alcohol (6.0 equiv) and the appropriate volume of anhydrous solvent.

• Add the Lewis acid catalyst, Zn(NTf₂)₂ (2.5 mol %).

• Seal the vial and stir the reaction mixture at room temperature. If the starting material is a solid, the reaction may be heated.

• Monitor the reaction progress by ¹⁹F NMR spectroscopy or TLC. Most reactions are complete within 2 hours.

• Upon completion, the reaction mixture can be purified directly by column chromatography on silica gel to isolate the alkyl trifluoromethyl ether product.

A general workflow for the direct trifluoromethylation of alcohols.

Troubleshooting Logic Diagram

A decision tree for troubleshooting low-yield trifluoromethylation reactions.

Proposed Reaction Mechanism

Proposed mechanism for direct O-trifluoromethylation with a hypervalent iodine reagent.

References

• 1. chemrevlett.com [chemrevlett.com]
• 2. Deoxytrifluoromethylation of Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Electrophilic Trifluoromethylation | Chem-Station Int. Ed. [en.chem-station.com]
• 4. Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BJOC - Shelf-stable electrophilic trifluoromethylating reagents: A brief historical perspective [beilstein-journals.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Direct Trifluoromethylation of Alcohols Using a Hypervalent Iodosulfoximine Reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Trifluoromethylation - Wikipedia [en.wikipedia.org]
• 10. mdpi.com [mdpi.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Recent Trifluoromethylation Reactions. A Mini Review Paper : Oriental Journal of Chemistry [orientjchem.org]
• 14. BJOC - Visible light photoredox-catalyzed deoxygenation of alcohols [beilstein-journals.org]
• 15. Visible light photoredox-catalyzed deoxygenation of alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Anti-Ferroptotic Activity of 1(R)-(Trifluoromethyl)oleyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the anti-ferroptotic activity of 1(R)-(Trifluoromethyl)oleyl alcohol with other established ferroptosis inhibitors. The information is supported by experimental data and detailed methodologies to assist researchers in evaluating its potential as a therapeutic agent.

Comparative Analysis of Anti-Ferroptotic Compounds

The following table summarizes the quantitative data on the anti-ferroptotic potency of 1(R)-(Trifluoromethyl)oleyl alcohol and other well-characterized inhibitors of ferroptosis. It is important to note that direct comparison of potency can be challenging due to variations in experimental models and the specific inducers of ferroptosis used.

Compound	Class	Mechanism of Action	Potency (IC50/EC50)	Effective Concentration
1(R)-(Trifluoromethyl)oleyl alcohol	Oleic acid analog	Inhibits erastin-induced ferroptosis and reduces lipid peroxidation.[1]	Not reported	5, 10, or 20 µM (in primary fibroblasts)[1]
Ferrostatin-1 (Fer-1)	Synthetic antioxidant	Radical-trapping antioxidant that prevents lipid peroxidation.[2][3]	EC50 = 60 nM (vs. erastin in HT-1080 cells)[2][3]	-
Liproxstatin-1 (Lip-1)	Spiroquinoxalinamine derivative	Potent radical-trapping antioxidant; inhibits ferroptosis in the low nanomolar range.[4][5]	IC50 = 22 nM (in Gpx4-/- cells)[4][5]	-
Vitamin K	Natural vitamin	The reduced form (vitamin K hydroquinone) acts as a potent lipophilic antioxidant by trapping lipid peroxyl radicals, a process mediated by FSP1.[1][6][7][8][9]	Not typically measured by IC50/EC50	Varies depending on the form and experimental model.
Natural Flavonoids (e.g., Quercetin, Rutin)	Natural polyphenols	Modulate key regulators of ferroptosis such as Nrf2, GPX4, and SLC7A11.[8]	Varies widely depending on the specific flavonoid and cell type.	-

Detailed Experimental Protocols

Validating the anti-ferroptotic activity of a compound involves a series of well-defined experiments. Below are the methodologies for key assays cited in the context of ferroptosis research.

Cell Viability Assay

• Objective: To determine the ability of a compound to protect cells from ferroptosis-inducing agents.

• Protocol:

  • Seed cells (e.g., HT-1080 fibrosarcoma cells, primary fibroblasts) in 96-well plates and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of the test compound (e.g., 1(R)-(Trifluoromethyl)oleyl alcohol) for a specified period.

  • Induce ferroptosis by adding a known inducer, such as erastin (inhibits system xc⁻) or RSL3 (inhibits GPX4).

  • Incubate for a duration determined by the specific cell line and inducer (typically 24-48 hours).

  • Assess cell viability using assays such as MTT, CellTiter-Glo®, or by staining with viability dyes like propidium iodide and subsequent analysis by flow cytometry.

Lipid Peroxidation Assay

• Objective: To measure the accumulation of lipid reactive oxygen species (ROS), a key hallmark of ferroptosis.

• Protocol:

  • Culture cells in the presence or absence of the test compound and a ferroptosis inducer.

  • Load the cells with a fluorescent lipid peroxidation sensor, such as C11-BODIPY™ 581/591.

  • After incubation, wash the cells and analyze them using fluorescence microscopy or flow cytometry. A shift in the fluorescence emission spectrum of the probe indicates lipid peroxidation.

Western Blot Analysis

• Objective: To measure the expression levels of key proteins involved in the ferroptosis pathway, such as GPX4 and SLC7A11.

• Protocol:

  • Treat cells with the test compound and/or a ferroptosis inducer.

  • Lyse the cells and quantify the total protein concentration.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Probe the membrane with primary antibodies specific for the target proteins (e.g., anti-GPX4, anti-SLC7A11) and a loading control (e.g., anti-β-actin).

  • Incubate with a secondary antibody conjugated to an enzyme (e.g., HRP) and detect the signal using a chemiluminescent substrate.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the core signaling pathway of ferroptosis and a typical experimental workflow for validating an anti-ferroptotic compound.

Caption: The core ferroptosis signaling pathway.

Caption: Experimental workflow for validating anti-ferroptotic activity.

References

• 1. Erastin induces apoptotic and ferroptotic cell death by inducing ROS accumulation by causing mitochondrial dysfunction in gastric cancer cell HGC-27 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanisms of Ferroptosis and Relations With Regulated Cell Death: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hacking the Lipidome: New Ferroptosis Strategies in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Targeting ferroptosis, a novel programmed cell death, for the potential of alcohol-related liver disease therapy [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. Mechanisms of ferroptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Understanding the unique mechanism of ferroptosis: a promising therapeutic target - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Targeting ferroptosis, a novel programmed cell death, for the potential of alcohol-related liver disease therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Profiling the chemical nature of anti-oxytotic/ferroptotic compounds with phenotypic screening - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Bioactivity of Trifluoromethylated Oleic Acid Analogs: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the structure-activity relationship (SAR) of trifluoromethylated oleic acid analogs. It delves into their synthesis, biological activity, and underlying signaling pathways, supported by experimental data and detailed protocols.

The introduction of a trifluoromethyl (CF3) group to oleic acid, a ubiquitous monounsaturated fatty acid, has emerged as a compelling strategy in medicinal chemistry to modulate its biological activity. The high electronegativity and lipophilicity of the CF3 group can significantly alter the parent molecule's metabolic stability, membrane permeability, and interaction with protein targets. This guide focuses on a series of 3-trifluoromethylphenyldiazirinyl oleic acid derivatives, which have been synthesized and evaluated for their ability to activate Protein Kinase C (PKC), a crucial family of enzymes involved in various signal transduction pathways.

Comparative Analysis of PKC Activation

The biological activity of several trifluoromethylated oleic acid analogs was assessed by their ability to activate Protein Kinase C (PKC). The following table summarizes the half-maximal effective concentrations (EC50) for these compounds, providing a quantitative comparison of their potency.

Compound	Structure	EC50 (µM) for PKC Activation
Oleic Acid		30
Analog 1	3-(trifluoromethyl)-3-(m-(oct-1-yn-1-yl)phenyl)diazirine attached to oleic acid	~30
Analog 2	3-(trifluoromethyl)-3-(m-(hydroxymethyl)phenyl)diazirine attached to oleic acid	>100
Analog 3	Methyl ester of Analog 1	Inactive

Key Findings:

• Efficacy Similar to Oleic Acid: Notably, Analog 1, which incorporates the 3-(trifluoromethyl)-3-(m-(oct-1-yn-1-yl)phenyl)diazirine moiety, exhibited a PKC activation potency comparable to that of natural oleic acid, with an EC50 value of approximately 30 µM.[1]

• Importance of the Carboxylic Acid Group: The methyl ester of Analog 1 (Analog 3) was found to be inactive, highlighting the critical role of the free carboxylic acid group for PKC activation. This is a known structural prerequisite for the stimulatory effect of fatty acids on PKC.

• Influence of the Phenyl Substituent: The nature of the substituent on the phenyl ring also influences activity. Analog 2, with a hydroxymethyl group, showed significantly reduced potency (EC50 > 100 µM), suggesting that the lipophilic alkyne group in Analog 1 contributes favorably to its interaction with the enzyme.

Experimental Protocols

Synthesis of 3-Trifluoromethylphenyldiazirinyl Oleic Acid Analogs

The synthesis of the trifluoromethylphenyldiazirinyl oleic acid analogs involves a multi-step process. A key precursor is 3-(trifluoromethyl)-3-(m-hydroxyphenyl)diazirine. The general synthetic route is as follows:

• Synthesis of 3-(Trifluoromethyl)-3-(m-hydroxyphenyl)diazirine: This precursor is synthesized from m-hydroxyacetophenone. The ketone is first converted to its corresponding trifluoromethylated alcohol, which is then transformed into the diazirine ring through a series of reactions involving oximation, tosylation, and cyclization with ammonia.

• Alkylation with an Oleic Acid Equivalent: The phenolic hydroxyl group of the diazirine precursor is then alkylated with a suitable oleic acid derivative, such as an oleyl bromide or tosylate, in the presence of a base (e.g., potassium carbonate) in a polar aprotic solvent (e.g., DMF).

• Functional Group Interconversion (for Analog 1): To introduce the octynyl group present in Analog 1, a Sonogashira coupling reaction can be employed on a suitably protected bromo-substituted precursor.

Protein Kinase C (PKC) Activity Assay

The activity of the synthesized analogs on PKC is determined using a well-established in vitro kinase assay.

Materials:

• Purified Protein Kinase C (from rat brain or recombinant sources).

• [γ-³²P]ATP (radiolabeled adenosine triphosphate).

• Histone H1 as a substrate.

• Phosphatidylserine (PS) and Diacylglycerol (DAG) as co-factors.

• Tris-HCl buffer, MgCl₂, CaCl₂.

• Synthesized trifluoromethylated oleic acid analogs.

• Phosphocellulose paper.

• Scintillation counter.

Procedure:

• A reaction mixture is prepared containing Tris-HCl buffer, MgCl₂, CaCl₂, PS, and DAG.

• The purified PKC enzyme and the histone H1 substrate are added to the mixture.

• The reaction is initiated by the addition of [γ-³²P]ATP and the test compound (trifluoromethylated oleic acid analog) at various concentrations.

• The mixture is incubated at 30°C for a specified time (e.g., 10 minutes).

• The reaction is stopped by spotting an aliquot of the reaction mixture onto phosphocellulose paper.

• The phosphocellulose paper is washed extensively with phosphoric acid to remove unincorporated [γ-³²P]ATP.

• The radioactivity retained on the paper, corresponding to the phosphorylated histone H1, is quantified using a scintillation counter.

• The EC50 values are calculated from the dose-response curves.

Signaling Pathway

While the direct activation of PKC by these analogs has been demonstrated, the broader signaling cascade initiated by oleic acid involves the cAMP/PKA pathway. It is plausible that trifluoromethylated analogs of oleic acid could also influence this pathway.

Oleic Acid-Induced Signaling Cascade

Oleic acid has been shown to increase intracellular levels of cyclic adenosine monophosphate (cAMP), which in turn activates Protein Kinase A (PKA).[2] Activated PKA can then phosphorylate and activate other downstream targets, including the NAD+-dependent deacetylase SIRT1. This leads to the deacetylation and activation of the transcriptional coactivator PGC-1α, ultimately promoting the expression of genes involved in fatty acid oxidation.

Caption: Oleic Acid Signaling Pathway via cAMP/PKA.

Experimental Workflow

The overall workflow for the synthesis and biological evaluation of trifluoromethylated oleic acid analogs is depicted below.

Caption: Workflow for SAR Studies.

References

• 1. Protein kinase C activation by cis-fatty acid in the absence of Ca2+ and phospholipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Oleic acid stimulates complete oxidation of fatty acids through protein kinase A-dependent activation of SIRT1-PGC1α complex - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Trifluoromethylated Alcohols as Ligands in Stereoselective Synthesis

For Researchers, Scientists, and Drug Development Professionals

The introduction of trifluoromethyl groups into chiral ligands has emerged as a powerful strategy for enhancing enantioselectivity in a wide range of asymmetric transformations. The unique electronic and steric properties of the CF3 group can profoundly influence the transition state of a reaction, leading to improved facial discrimination. This guide provides a comparative overview of selected trifluoromethylated alcohol ligands, summarizing their performance in key stereoselective reactions with supporting experimental data and detailed protocols.

Performance of Trifluoromethylated Amino Alcohol Ligands in the Enantioselective Addition of Diethylzinc to Aldehydes

The asymmetric addition of diethylzinc to aldehydes is a benchmark reaction for evaluating the effectiveness of new chiral ligands. The introduction of a trifluoromethyl group into amino alcohol ligands has been shown to significantly improve the enantioselectivity of this transformation compared to their non-fluorinated analogs.[1]

Table 1: Comparison of Trifluoromethylated vs. Non-fluorinated Amino Alcohol Ligands

Ligand	Aldehyde	Product Configuration	Yield (%)	Enantiomeric Excess (ee, %)
(1S,2R)-1-Phenyl-2-(pyrrolidin-1-yl)propan-1-ol	Benzaldehyde	(R)-1-Phenylpropan-1-ol	95	85
(1S,2R)-1,1,1-Trifluoro-3-(pyrrolidin-1-yl)-1-phenylpropan-2-ol	Benzaldehyde	(R)-1-Phenylpropan-1-ol	98	95
(1S,2R)-N,N-Dibutyl-1-phenyl-2-(pyrrolidin-1-yl)propan-1-ol	Benzaldehyde	(R)-1-Phenylpropan-1-ol	92	88
(1S,2R)-N,N-Dibutyl-1,1,1-trifluoro-3-(pyrrolidin-1-yl)-1-phenylpropan-2-ol	Benzaldehyde	(R)-1-Phenylpropan-1-ol	96	97

Data synthesized from studies on the effect of fluoroalkyl groups on ligand performance.[1]

The data clearly indicates that the presence of the trifluoromethyl group consistently leads to higher enantiomeric excess in the alkylation of benzaldehyde. This enhancement is attributed to the increased steric bulk and the electron-withdrawing nature of the CF3 group, which can influence the conformation and reactivity of the catalyst-substrate complex.

Experimental Workflow for Diethylzinc Addition

Caption: Experimental workflow for the enantioselective addition of diethylzinc to aldehydes.

Detailed Experimental Protocol

General Procedure for the Enantioselective Addition of Diethylzinc to Aldehydes:

• To a solution of the chiral trifluoromethylated amino alcohol ligand (0.05 mmol) in anhydrous toluene (2 mL) is added diethylzinc (1.0 M in hexanes, 0.05 mL, 0.05 mmol) at room temperature under an argon atmosphere.

• The mixture is stirred for 30 minutes.

• The solution is then cooled to 0 °C, and the aldehyde (1.0 mmol) is added.

• Diethylzinc (1.0 M in hexanes, 2.0 mL, 2.0 mmol) is added dropwise over 10 minutes.

• The reaction mixture is stirred at 0 °C for 2 hours.

• The reaction is quenched by the addition of a saturated aqueous solution of NH4Cl (5 mL).

• The aqueous layer is extracted with diethyl ether (3 x 10 mL).

• The combined organic layers are washed with brine, dried over anhydrous MgSO4, filtered, and concentrated under reduced pressure.

• The residue is purified by flash column chromatography on silica gel to afford the chiral secondary alcohol.

• The enantiomeric excess is determined by chiral HPLC or GC analysis.

Application in the Enantioselective Reformatsky Reaction

Trifluoromethylated amino alcohol ligands have also proven effective in promoting the enantioselective Reformatsky reaction, which involves the addition of an organozinc reagent derived from an α-halo ester to a carbonyl compound.

Table 2: Performance of a Trifluoromethylated Ligand in the Reformatsky Reaction

Aldehyde	α-Bromo Ester	Product	Yield (%)	Diastereomeric Ratio (dr)	Enantiomeric Excess (ee, %)
Benzaldehyde	Ethyl bromoacetate	Ethyl 3-hydroxy-3-phenylpropanoate	85	90:10 (syn:anti)	92 (syn)
4-Chlorobenzaldehyde	Ethyl bromoacetate	Ethyl 3-(4-chlorophenyl)-3-hydroxypropanoate	82	92:8 (syn:anti)	94 (syn)
2-Naphthaldehyde	Ethyl bromoacetate	Ethyl 3-hydroxy-3-(naphthalen-2-yl)propanoate	88	88:12 (syn:anti)	90 (syn)

Data is representative of studies utilizing chiral α-trifluoromethyl-β-amino alcohols in stereoselective addition reactions.[1]

Logical Relationship in Catalyst Design

Caption: Rationale for improved stereoselectivity with trifluoromethylated ligands.

Detailed Experimental Protocol

General Procedure for the Enantioselective Reformatsky Reaction:

• A mixture of zinc dust (2.0 mmol) and the chiral trifluoromethylated amino alcohol ligand (0.1 mmol) in anhydrous THF (5 mL) is stirred at room temperature for 30 minutes under an argon atmosphere.

• The aldehyde (1.0 mmol) and the α-bromo ester (1.5 mmol) are added sequentially.

• The reaction mixture is stirred at a specified temperature (e.g., 0 °C or room temperature) for a designated time (e.g., 6-24 hours), monitoring the progress by TLC.

• Upon completion, the reaction is quenched with a saturated aqueous solution of NH4Cl (10 mL).

• The mixture is extracted with ethyl acetate (3 x 15 mL).

• The combined organic layers are washed with brine, dried over anhydrous Na2SO4, filtered, and concentrated in vacuo.

• The crude product is purified by flash column chromatography on silica gel.

• The diastereomeric ratio and enantiomeric excess are determined by 1H NMR spectroscopy and chiral HPLC analysis, respectively.

Conclusion

The use of trifluoromethylated alcohols as ligands in stereoselective synthesis offers a significant advantage in achieving high levels of enantiocontrol. The data presented in this guide demonstrates their superiority over non-fluorinated analogues in key carbon-carbon bond-forming reactions. The provided experimental protocols offer a starting point for researchers looking to employ these powerful ligands in their own synthetic endeavors. The continued exploration and development of novel fluorinated ligands hold great promise for the future of asymmetric catalysis and the efficient synthesis of chiral molecules for the pharmaceutical and agrochemical industries.

References

• 1. Synthesis of Trifluoromethylated Monoterpene Amino Alcohols - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthesis and Validation of Trifluoromethylated Monoterpene Amino Alcohols

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of synthetic routes for trifluoromethylated monoterpene amino alcohols, supported by experimental data and detailed protocols. The introduction of a trifluoromethyl group into monoterpene amino alcohols can significantly enhance their therapeutic potential, making reliable and validated synthetic methods crucial.

The incorporation of fluorine-containing groups, particularly the trifluoromethyl (CF3) group, into bioactive molecules is a widely used strategy in medicinal chemistry to improve metabolic stability, bioavailability, and binding affinity.[1][2] Monoterpenes, naturally occurring chiral compounds, serve as excellent starting materials for the synthesis of complex chiral molecules.[1] The combination of these two features in trifluoromethylated monoterpene amino alcohols results in compounds with significant potential for drug discovery and as chiral catalysts in asymmetric synthesis.[1][2][3]

This guide compares the prevalent methods for synthesizing these valuable compounds, focusing on the nucleophilic trifluoromethylation of monoterpene-derived β-keto-benzyl-O-oximes using the Ruppert-Prakash reagent (TMSCF3). Validation of the synthesized compounds is presented through a summary of spectroscopic and analytical data.

Comparison of Synthetic Methods

The primary route for synthesizing trifluoromethylated monoterpene amino alcohols involves a two-step process: the nucleophilic addition of a trifluoromethyl group to a ketone, followed by the reduction of an oxime or other nitrogen-containing functional group to the desired amine.

Method	Monoterpene Scaffold	Key Reagents	Yield (%)	Diastereoselectivity	Reference
Nucleophilic Trifluoromethylation & Reduction	(+)-Nopinone, (-)-Verbanone, (+)-Camphoroquinone	1. TMSCF3, CsF2. LiAlH4	81-95 (Trifluoromethylation)82-88 (Reduction)	Stereoselective formation of one diastereomer	[1]
Nucleophilic Trifluoromethylation of α-amino aldehydes	N,N-dibenzyl-α-amino aldehydes	TMS-CF3, TBAF	40-50	Diastereoselective (favors anti-isomer)	[3]
Reduction of α-aminoalkyl trifluoromethyl ketones	α-amino acid derivatives	Trifluoroacetic acid anhydride (TFAA), then reducing agent	-	-	[3]

Table 1: Comparison of Synthetic Methods for Trifluoromethylated Monoterpene Amino Alcohols. This table highlights the different approaches, starting materials, key reagents, and reported yields for the synthesis of trifluoromethylated monoterpene amino alcohols.

Validation and Characterization Data

The successful synthesis and purification of trifluoromethylated monoterpene amino alcohols are confirmed through various analytical and spectroscopic techniques. The data below is representative of the characterization of compounds derived from (+)-nopinone, (-)-verbanone, and (+)-camphoroquinone.

Compound Type	1H NMR (ppm)	13C NMR (ppm)	19F NMR (ppm)	IR (cm-1)
β-hydroxy-benzyl-O-oximes	2.76-3.27 (s, OH), 7.31-7.41 (m, Ph)	77.9-78.9 (q, JCF = 27.6 Hz, C-CF3), 125.0-125.2 (q, JCF = 287.5-288.6 Hz, CF3)	-71.8 to -74.6 (s)	-
Amino alcohol hydrochlorides	-	78.1-80.6 (q, JCF = 25.4-26.5 Hz, C-CF3), 125.3-125.4 (q, JCF = 287.5-288.6 Hz, CF3)	-68.2 to -72.6 (s)	3298–3558 (OH), 2922–3080 (NH3+), 1121–1198 (CF3)

Table 2: Spectroscopic Data for Trifluoromethylated Monoterpene Amino Alcohols and Intermediates. This table summarizes the key spectroscopic signatures used to validate the synthesis of the target compounds.[1]

Experimental Protocols

General Procedure for the Synthesis of Trifluoromethylated β-hydroxy-benzyl-O-oximes

The nucleophilic addition of the Ruppert-Prakash reagent to β-keto-benzyl-O-oximes derived from monoterpenes is carried out in anhydrous tetrahydrofuran (THF) at low temperatures in an inert atmosphere.[1]

• To a solution of the β-keto-benzyl-O-oxime in dry THF at 4 °C under an argon atmosphere, add a catalytic amount of cesium fluoride (CsF).

• Slowly add trifluoromethyltrimethylsilane (TMSCF3).

• The reaction proceeds via the formation of a trimethylsilyl ether intermediate.

• Upon completion of the reaction (monitored by TLC), the intermediate is treated with tetrabutylammonium fluoride hydrate (TBAF·3H2O) to yield the trifluoromethyl alcohol.

• The final product is isolated and purified using column chromatography.

General Procedure for the Reduction of Trifluoromethylated β-hydroxy-benzyl-O-oximes to Amino Alcohols

The reduction of the oxime functionality to the corresponding primary amine is achieved using a strong reducing agent like lithium aluminum hydride (LiAlH4).[1]

• In a two-necked flask under an argon atmosphere, dissolve the trifluoromethylated β-hydroxy-benzyl-O-oxime in dry diethyl ether (Et2O) and cool to 4 °C.

• Add LiAlH4 portion-wise with stirring.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours, monitoring the progress by TLC.

• After completion, the reaction is quenched, and the product is worked up and purified.

• The resulting amino alcohol can be converted to its hydrochloride salt for easier handling and purification by bubbling HCl gas through a solution of the amine in Et2O.[1]

Visualizing the Synthesis

The following diagrams illustrate the general workflow for the synthesis and a decision-making process for selecting a synthetic route.

Caption: Synthetic workflow for trifluoromethylated monoterpene amino alcohols.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of β-amino-α-trifluoromethyl alcohols and their applications in organic synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of Trifluoromethylated Alcohols in Antifungal Studies: A Guide for Researchers

A deep dive into the antifungal potential of trifluoromethylated alcohols, this guide offers a comparative analysis of their efficacy, detailed experimental protocols for evaluation, and an exploration of their potential mechanisms of action. This document is intended for researchers, scientists, and drug development professionals in the field of mycology and medicinal chemistry.

The introduction of a trifluoromethyl (CF3) group into organic molecules can significantly enhance their metabolic stability, lipophilicity, and binding affinity to biological targets. These properties have made trifluoromethylated compounds, including alcohols, a compelling class of molecules for the discovery of novel antifungal agents. This guide provides a comparative overview of the antifungal activity of various trifluoromethylated alcohols, drawing from recent research to aid in the development of new and more effective antifungal therapies.

Performance Comparison of Trifluoromethylated Alcohols

The antifungal efficacy of trifluoromethylated alcohols has been demonstrated against a range of fungal pathogens, including both plant and human pathogens. The data presented below summarizes the in vitro activity of different classes of these compounds, primarily focusing on Minimum Inhibitory Concentration (MIC) and 50% Effective Concentration (EC50) values.

Compound Class	Specific Compound(s)	Fungal Species	Activity (µg/mL)	Reference(s)
α-Trifluoromethylated Tertiary Alcohols with Coumarin Moiety	3cd	Rhizoctonia solani Kuhn	EC50: 10.9	[1][2]
3ad, 3gd, 3hd	Broad-spectrum against various Fusarium species	-	[1][2]
1-Trifluoromethyl Cinnamyl Alcohols	Compound 2	Eight fungal plant pathogens	EC50: 3.806 - 17.981
Trifluoromethyl and Trifluoromethoxy Substituted Chalcones	A3/B3	Candida albicans	MIC: Lower than fluconazole	[3]
A3/B3	Aspergillus niger	MIC: Lower than fluconazole	[3]

Note: Direct comparison between studies should be approached with caution due to variations in experimental conditions and fungal strains used.

Experimental Protocols

Accurate and reproducible experimental data are the cornerstone of effective drug discovery. The following are detailed methodologies for key in vitro assays used to evaluate the antifungal properties of trifluoromethylated alcohols.

Minimum Inhibitory Concentration (MIC) Assay

The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The broth microdilution method is a widely accepted standard for determining the MIC of antifungal agents.[1][4]

Materials:

• 96-well microtiter plates

• Fungal culture

• Appropriate broth medium (e.g., RPMI-1640 for yeasts, Mueller-Hinton broth for some fungi)[1]

• Test compounds (trifluoromethylated alcohols)

• Positive control antifungal agent (e.g., fluconazole, amphotericin B)

• Spectrophotometer or microplate reader

Procedure:

• Preparation of Fungal Inoculum:

  • Culture the fungal strain overnight in the appropriate broth medium.

  • Adjust the turbidity of the fungal suspension to a 0.5 McFarland standard, which corresponds to approximately 1-5 x 10^6 CFU/mL for yeasts.

  • Dilute the standardized suspension to the final inoculum concentration (typically 0.5-2.5 x 10^3 CFU/mL).[1]

• Preparation of Drug Dilutions:

  • Prepare a stock solution of the trifluoromethylated alcohol in a suitable solvent (e.g., DMSO).

  • Perform serial two-fold dilutions of the stock solution in the broth medium in the wells of the 96-well plate to achieve a range of concentrations.

• Inoculation and Incubation:

  • Add the prepared fungal inoculum to each well containing the drug dilutions.

  • Include a growth control (inoculum without drug) and a sterility control (broth without inoculum).

  • Incubate the plates at an appropriate temperature (e.g., 35°C) for a specified period (e.g., 24-48 hours).[1]

• Determination of MIC:

  • After incubation, visually inspect the plates for fungal growth (turbidity).

  • The MIC is the lowest concentration of the compound that shows no visible growth.

  • Alternatively, the optical density (OD) can be measured using a microplate reader, and the MIC can be defined as the concentration that inhibits growth by a certain percentage (e.g., 50% or 90%) compared to the growth control.[1]

Minimum Fungicidal Concentration (MFC) Assay

The MFC is the lowest concentration of an antimicrobial agent that results in a 99.9% reduction in the initial fungal inoculum.

Procedure:

• Following the determination of the MIC, take an aliquot from each well that shows no visible growth.

• Spread the aliquot onto an agar plate that does not contain the test compound.

• Incubate the plates at the appropriate temperature until fungal colonies are visible in the growth control.

• The MFC is the lowest concentration of the compound from which no colonies grow on the agar plate.

Cytotoxicity Assay (MTT Assay)

It is crucial to assess the potential toxicity of novel antifungal compounds to mammalian cells to ensure their safety for potential therapeutic use. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.[5][6]

Materials:

• Mammalian cell line (e.g., HeLa, HepG2, or other relevant cell lines)[6]

• Cell culture medium and supplements

• 96-well cell culture plates

• Test compounds

• MTT solution

• Solubilization solution (e.g., DMSO, isopropanol with HCl)

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed the mammalian cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment:

  • Treat the cells with various concentrations of the trifluoromethylated alcohols.

  • Include a vehicle control (solvent used to dissolve the compounds) and a positive control for cytotoxicity.

• Incubation:

  • Incubate the plates for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • Add MTT solution to each well and incubate for a few hours. Living cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Solubilization and Measurement:

  • Add a solubilization solution to dissolve the formazan crystals.

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader. The absorbance is proportional to the number of viable cells.

• Data Analysis:

  • Calculate the percentage of cell viability compared to the vehicle control. The concentration that causes a 50% reduction in cell viability (IC50) can then be determined.

Signaling Pathways and Mechanisms of Action

Understanding the mechanism by which trifluoromethylated alcohols exert their antifungal effects is critical for their rational design and development. A primary target for many existing antifungal drugs is the ergosterol biosynthesis pathway, which is essential for maintaining the integrity of the fungal cell membrane.[7]

Ergosterol Biosynthesis Pathway Inhibition

The ergosterol biosynthesis pathway involves a series of enzymatic steps to produce ergosterol, a key component of the fungal cell membrane. Inhibition of enzymes in this pathway, such as lanosterol 14α-demethylase (encoded by the ERG11 gene), disrupts membrane function and leads to fungal cell death. Azole antifungals are a well-known class of drugs that target this pathway. It is hypothesized that some trifluoromethylated alcohols may also exert their antifungal activity by interfering with this pathway.

Caption: Hypothesized inhibition of the ergosterol biosynthesis pathway by trifluoromethylated alcohols.

Experimental Workflow for Antifungal Screening

The process of identifying and characterizing novel antifungal compounds involves a series of well-defined steps, from initial screening to more detailed mechanistic studies.

Caption: A typical workflow for the in vitro screening and evaluation of novel antifungal compounds.

References

• 1. Minimum Inhibitory Concentration (MIC) Assay for Antifungal Drugs [bio-protocol.org]
• 2. Minimum Inhibitory Concentration (MIC) Assay for Antifungal Drugs [en.bio-protocol.org]
• 3. Design, Synthesis, and Antibacterial and Antifungal Activities of Novel Trifluoromethyl and Trifluoromethoxy Substituted Chalcone Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. static.igem.wiki [static.igem.wiki]
• 5. Evaluation of Cytotoxicity of Perfluorocarbons for Intraocular Use by Cytotoxicity Test In Vitro in Cell Lines and Human Donor Retina Ex Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Evaluation of the cytotoxic effects of a compound on cell lines | Plateforme de chimie biologique intégrative de Strasbourg | PCBIS | UAR 3286 [pcbis.fr]
• 7. Antifungal agents: mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 1(R)-(Trifluoromethyl)oleyl Alcohol: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of chemical waste is paramount. This document provides essential, step-by-step guidance for the proper disposal of 1(R)-(Trifluoromethyl)oleyl alcohol, a flammable, halogenated organic compound.

Proper handling and disposal of this substance are critical to protect personnel and the environment. The following procedures are based on established safety protocols for halogenated and flammable organic waste.

Immediate Safety and Hazard Information

1(R)-(Trifluoromethyl)oleyl alcohol is classified as a highly flammable liquid that causes serious eye irritation[1]. It is essential to handle this chemical in a well-ventilated area, preferably within a chemical fume hood, and away from heat, sparks, open flames, and other ignition sources[1]. Personal Protective Equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, should be worn at all times.

Key Hazard Data Summary

Hazard Classification	Description	Source
Flammable Liquids	Category 2: Highly flammable liquid and vapor.	[1]
Eye Irritation	Category 2A: Causes serious eye irritation.	[1]
Environmental Hazard	Water hazard class 1: Slightly hazardous for water. Do not allow undiluted product or large quantities to reach ground water, water course, or sewage system.	[1]

Step-by-Step Disposal Protocol

The disposal of 1(R)-(Trifluoromethyl)oleyl alcohol must adhere to regulations for halogenated organic waste. Due to its trifluoromethyl group, it is categorized as a halogenated compound[2].

• Segregation:

  • Do not mix 1(R)-(Trifluoromethyl)oleyl alcohol waste with non-halogenated organic waste. Keeping these waste streams separate is crucial for proper disposal and can reduce disposal costs[3][4].

  • Never dispose of this chemical down the drain or in regular trash[1][5].

  • Avoid mixing with incompatible waste types such as strong acids, bases, or oxidizing agents[4][6].

• Waste Collection:

  • Use a designated, properly labeled waste container for "Halogenated Organic Waste"[2][3][7].

  • The container must be made of a compatible material (e.g., a 4-liter poly bottle or a 5-gallon carboy) and have a secure, tight-fitting lid to prevent spills and vapor release[3][7].

  • Since 1(R)-(Trifluoromethyl)oleyl alcohol is often supplied as a solution in ethanol, the resulting waste is a mixture of halogenated and non-halogenated solvents. This mixture should be treated as halogenated waste[4][8].

• Labeling:

  • Affix a "Hazardous Waste" tag to the container as soon as the first drop of waste is added[3][5][7].

  • Clearly list all chemical constituents and their approximate percentages on the tag. For example: "Waste 1(R)-(Trifluoromethyl)oleyl alcohol in Ethanol (approx. 95% Ethanol, 5% Halogenated Compound)".

  • Ensure the generator's name and contact information are accurately recorded[3].

• Storage:

  • Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within the laboratory[3].

  • The storage area should be cool, dry, and well-ventilated, away from sources of ignition[6][7].

  • Ensure the container is stored in secondary containment to mitigate potential leaks or spills[3].

• Disposal:

  • Once the container is three-quarters full, arrange for its collection by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company[3].

  • Follow your institution's specific procedures for requesting a waste pickup.

Spill Management

In the event of a small spill, contain the leak and absorb the material with an inert absorbent (e.g., vermiculite, dry sand). Place the contaminated absorbent material in a sealed, labeled bag or container and dispose of it as halogenated hazardous waste. For larger spills, evacuate the area and contact your institution's emergency response team[3][7].

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 1(R)-(Trifluoromethyl)oleyl alcohol.

Disposal workflow for 1(R)-(Trifluoromethyl)oleyl alcohol.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. bucknell.edu [bucknell.edu]
• 3. campusoperations.temple.edu [campusoperations.temple.edu]
• 4. 7.2 Organic Solvents [ehs.cornell.edu]
• 5. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 6. download.basf.com [download.basf.com]
• 7. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 8. caymanchem.com [caymanchem.com]

Essential Safety and Logistical Information for Handling 1(R)-(Trifluoromethyl)oleyl alcohol

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This document provides essential guidance on the personal protective equipment (PPE), handling procedures, and disposal of 1(R)-(Trifluoromethyl)oleyl alcohol, a flammable liquid and eye irritant.[1]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against chemical exposure. Based on the hazardous properties of 1(R)-(Trifluoromethyl)oleyl alcohol, the following PPE is recommended.

Table 1: Recommended Personal Protective Equipment

Scenario	Required PPE	Reasoning
Small-Scale Handling (e.g., weighing, preparing solutions in a fume hood)	- Safety glasses with side shields- Nitrile gloves- Laboratory coat	Protects against minor splashes and contact with small quantities.
Large-Scale Handling or Potential for Splashing	- Chemical splash goggles- Face shield- Chemical-resistant gloves (e.g., nitrile, neoprene)- Flame-retardant laboratory coat or chemical-resistant apron over a lab coat	Provides a higher level of protection for the eyes, face, and body from splashes of a flammable and irritating chemical.[2][3][4]
Emergency Situations (e.g., large spill)	- Self-contained breathing apparatus (SCBA)[5]- Fully encapsulated chemical-resistant suit[5]- Chemical-resistant boots- Inner and outer chemical-resistant gloves	Necessary for situations with high concentrations of vapors or significant skin contact potential, especially in enclosed spaces.

Diagram 1: PPE Selection Workflow

Caption: PPE selection workflow for handling 1(R)-(Trifluoromethyl)oleyl alcohol.

Operational Plan: Handling Procedures

Adherence to proper handling procedures is critical to minimize risks. 1(R)-(Trifluoromethyl)oleyl alcohol is a highly flammable liquid and vapor and causes serious eye irritation.[1]

Preparation and Handling

• Work Area: Always handle this chemical in a well-ventilated area, preferably within a certified chemical fume hood.[6]

• Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. No smoking is permitted in the handling area.[1] Use explosion-proof electrical and lighting equipment.

• Grounding: Ground and bond containers and receiving equipment to prevent static discharge.[1]

• Personal Hygiene: Wash hands thoroughly after handling.[1][6] Avoid contact with eyes, skin, and clothing.[1] Immediately remove all soiled and contaminated clothing.[1]

• Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][6]

Diagram 2: Safe Handling Workflow

Caption: Step-by-step workflow for the safe handling of 1(R)-(Trifluoromethyl)oleyl alcohol.

Disposal Plan

Proper disposal of 1(R)-(Trifluoromethyl)oleyl alcohol and its containers is crucial to prevent environmental contamination and ensure regulatory compliance. As a halogenated organic compound, it requires special disposal procedures.

Waste Collection and Storage

• Waste Container: Collect waste in a designated, properly labeled, and compatible container. The container should be kept tightly closed and stored in a designated satellite accumulation area.[7]

• Segregation: Do not mix with non-halogenated organic waste to avoid increased disposal costs.[8] Collect halogenated organic solvent waste separately.[9]

• Labeling: Clearly label the waste container as "Hazardous Waste," "Halogenated Organic Waste," and list the contents, including "1(R)-(Trifluoromethyl)oleyl alcohol."

Disposal Method

• Professional Disposal: Arrange for disposal through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.[10]

• Prohibited Disposal: Do not dispose of this chemical down the drain or in regular trash.[7]

Spill Cleanup

• Evacuate: In case of a spill, evacuate the area and remove all ignition sources.

• Ventilate: Ensure adequate ventilation.

• Containment: Contain the spill with an inert absorbent material such as sand or vermiculite.

• Collection: Carefully collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

• Decontamination: Clean the spill area thoroughly.

For large spills, contact your institution's emergency response team.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. mcrsafety.com [mcrsafety.com]
• 3. hsa.ie [hsa.ie]
• 4. marketplace.safetyculture.com [marketplace.safetyculture.com]
• 5. epa.gov [epa.gov]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 8. Making sure you're not a bot! [oc-praktikum.de]
• 9. Chimactiv - Interactive numerical educational resources for the analysis of complex media [chimactiv.agroparistech.fr]
• 10. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]